[(2,4-Dimethoxyphenyl)methyl](ethyl)amine

• CAS: 418788-80-4

Core Science & Biosynthesis

Pharmacophore Properties of N-Ethyl-2,4-Dimethoxybenzylamine: A Technical Characterization

Executive Summary

This technical guide provides a rigorous structural and pharmacological analysis of N-ethyl-2,4-dimethoxybenzylamine , a secondary amine pharmacophore. While structurally homologous to the "head group" of the potent N-benzylphenethylamine (NBOMe) class of 5-HT2A agonists, this specific entity represents a distinct chemical fragment. Its utility lies in its role as a lipophilic, electron-rich building block for fragment-based drug discovery (FBDD) and as a probe for probing steric tolerance in G-protein coupled receptor (GPCR) orthosteric sites.

This guide details the physicochemical profile, synthetic pathways, and pharmacophoric mapping of the molecule, distinguishing its specific 2,4-substitution pattern from the more common 2,5-dimethoxy (2C-series) or 2-methoxy (NBOMe) motifs.

Part 1: Physicochemical Profile & Molecular Properties

The pharmacological behavior of N-ethyl-2,4-dimethoxybenzylamine is dictated by the electronic interplay between the electron-donating methoxy groups and the basic secondary amine.

Structural Specifications

The molecule consists of a benzene ring substituted at the 2 and 4 positions with methoxy groups, linked via a methylene bridge to a secondary ethylamine.

Property	Value (Calculated/Est.)	Significance
Molecular Formula	C H NO	Core fragment composition.
Molecular Weight	195.26 g/mol	Low MW makes it an ideal "Fragment" (Rule of 3 compliant).
LogP (Lipophilicity)	~1.9 – 2.2	Moderate lipophilicity; crosses BBB but requires protonation for solubility.
pKa (Base)	9.4 – 9.6	Predominantly protonated (cationic) at physiological pH (7.4).
TPSA	~21.7 Ų	High membrane permeability (TPSA < 90 Ų).
Rotatable Bonds	5	Flexible linker allows conformational adaptation in binding pockets.

Electronic Landscape

• 2-Methoxy Group: Acts as a crucial Hydrogen Bond Acceptor (HBA). In non-polar environments (or receptor pockets), it often forms an Intramolecular Hydrogen Bond (IMHB) with the protonated amine hydrogen. This "locks" the conformation, creating a pseudo-ring structure essential for high-affinity binding in related analogs [1].

• 4-Methoxy Group: Located in the para position relative to the methylene bridge. It exerts a strong mesomeric (+M) effect, increasing electron density in the aromatic ring. Unlike the 2,5-pattern (common in psychedelics), the 2,4-pattern creates an electron-rich "belt" on one side of the molecule, potentially altering pi-stacking geometries.

Part 2: Pharmacophoric Mapping

The pharmacophore of N-ethyl-2,4-dimethoxybenzylamine can be deconstructed into three interaction zones. This map explains how the fragment interacts with biological targets (specifically GPCRs like 5-HT2A or transporters).

Interaction Nodes

• The Cationic Anchor (Secondary Amine): At physiological pH, the nitrogen is protonated (

  ). This forms a salt bridge with conserved aspartate residues (e.g., Asp3.32 in 5-HT receptors).

• The Aromatic Core: The benzene ring engages in

  stacking (T-shaped or parallel) with aromatic residues (e.g., Phenylalanine or Tryptophan) in the binding pocket.

• The Steric/Electronic Edges (Methoxy Groups):

  • 2-OMe: Steric clash zone or H-bond acceptor.

  • 4-OMe: Extends the lipophilic reach; often targets deep hydrophobic clefts.

Visualization: Pharmacophore Interaction Map

The following diagram illustrates the key vector interactions of the molecule.

Figure 1: Pharmacophoric interaction map showing the critical intramolecular hydrogen bond (yellow dotted) and external receptor interactions.

Part 3: Biological Context (SAR Analysis)

While N-ethyl-2,4-dimethoxybenzylamine is a fragment, its structure is highly relevant to the Structure-Activity Relationships (SAR) of the NBOMe class of hallucinogens.

The "Head Group" Hypothesis

In potent 5-HT2A agonists like 25I-NBOMe , the N-benzyl group targets the Extended Binding Pocket (EBP) of the receptor.

• Comparison: The standard NBOMe carries a 2-methoxy substituent.[1][2]

• The 2,4-Substitution Effect: Research indicates that adding a substituent at the 4-position (para) of the benzyl ring often decreases affinity compared to the unsubstituted or 2-substituted variants [2]. The 4-methoxy group may introduce steric clashes with the receptor walls (specifically residues in Transmembrane Helix 6 or 7) that are not present with the 2-methoxy alone.

• Selectivity: The 2,4-dimethoxy pattern is less selective for 5-HT2A over 5-HT2C compared to the 2-hydroxy-benzyl analogs [1].

Off-Target Potential

As a standalone secondary amine, this molecule shares structural features with:

• Local Anesthetics: Resembles the hydrophilic head and linker of lidocaine-type drugs. High concentrations may block voltage-gated sodium channels (Nav).

• Transporters: Secondary benzylamines can show affinity for norepinephrine transporters (NET), potentially acting as reuptake inhibitors.

Part 4: Synthetic Protocol (Self-Validating)

The synthesis of N-ethyl-2,4-dimethoxybenzylamine is best achieved via Reductive Amination . This method is preferred over direct alkylation due to the prevention of over-alkylation (quaternary salt formation).

Reaction Scheme

Precursors: 2,4-Dimethoxybenzaldehyde + Ethylamine. Reducing Agent: Sodium Triacetoxyborohydride (STAB) - chosen for its mildness and selectivity for imines over aldehydes, allowing a "one-pot" procedure.

Figure 2: One-pot reductive amination pathway using Sodium Triacetoxyborohydride.

Step-by-Step Methodology

This protocol ensures high yield and minimizes side reactions.

• Imine Formation:

  • Dissolve 2,4-dimethoxybenzaldehyde (1.0 eq) in anhydrous Dichloromethane (DCM).

  • Add Ethylamine (1.2 – 1.5 eq, typically as a solution in THF or MeOH).

  • Validation Point: Monitor via TLC. The aldehyde spot should disappear as the imine forms (often visible under UV).

  • Optional: Add activated molecular sieves (3Å) to absorb water and drive equilibrium.

• Reduction:

  • Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise at 0°C.

  • Allow to warm to room temperature and stir for 4–12 hours.

  • Mechanism:[3][4] STAB is less acidic than Cyanoborohydride and safer (no HCN gas). It selectively reduces the imine without reducing the remaining aldehyde too quickly [3].

• Workup (The "Self-Validating" Step):

  • Quench with saturated aqueous NaHCO

    or 1M NaOH.

  • Crucial: Ensure pH > 12 to deprotonate the amine product, rendering it neutral and soluble in the organic layer (DCM).

  • Wash organic layer with brine, dry over MgSO

    , and evaporate.

• Purification:

  • The product is an oil. If purity is low, convert to the Hydrochloride Salt (add HCl in ether) to precipitate a white solid, which can be recrystallized from isopropanol/ethanol.

Part 5: Validation & Quality Control

To ensure the integrity of the synthesized pharmacophore, the following analytical signatures must be verified.

Technique	Expected Signature	Interpretation
1H NMR	Doublet (~3.8 ppm) for OMe groups; Singlet (~3.7 ppm) for benzylic CH2; Triplet/Quartet for Ethyl.	Confirms structure and lack of aldehyde impurity.
LC-MS	[M+H]+ peak at ~196.13 m/z.	Confirms molecular weight.[5][6][7]
TLC	Single spot, stains with Ninhydrin (secondary amine).	Confirms absence of starting aldehyde.

References

• Hansen, M., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience. Available at: [Link]

• Braden, M. R., et al. (2006). Molecular docking of hallucinogens and their congeners in the 5-HT2A receptor. Pharmacology Biochemistry and Behavior.

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pharmacology and toxicology of N-Benzyl-phenylethylamines (25X-NBOMe) hallucinogens [ouci.dntb.gov.ua]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 2,4-Dimethoxybenzylamine 98 20781-20-8 [sigmaaldrich.com]
• 6. Buy 2,4-Dimethoxybenzylamine (EVT-291728) | 20781-20-8 [evitachem.com]
• 7. 2,4-Dimethoxybenzylamine | 20781-20-8 [chemicalbook.com]

Physicochemical Profiling: The Impact of Methoxy Substituents on the pKa of Secondary Benzylamines

Executive Summary

In medicinal chemistry, the modulation of basicity in benzylamine pharmacophores is a critical tactic for optimizing solubility, membrane permeability, and off-target toxicity (e.g., hERG inhibition). This technical guide provides a rigorous analysis of how methoxy (-OMe) substituents influence the pKa of secondary benzylamines (specifically N-methylbenzylamine derivatives). By synthesizing Hammett electronic parameters with experimental potentiometric data, we establish a predictive framework for researchers to fine-tune the ionization state of lead compounds.

Part 1: Theoretical Framework & Electronic Effects

The basicity of a secondary benzylamine is governed by the availability of the nitrogen lone pair to accept a proton. This availability is modulated by the electronic nature of the aromatic ring, transmitted through the benzylic methylene group.

The Hammett Relationship

The quantitative relationship between the substituent and the pKa is described by the Hammett equation adapted for ionization:

Where:

• : The ionization constant of the unsubstituted parent (N-methylbenzylamine).
• (Rho) : The reaction constant, measuring the sensitivity of the reaction center (the nitrogen) to substituent effects. For benzylamines, the methylene spacer attenuates this effect compared to anilines, typically yielding a value between 0.8 and 1.1.

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  (Sigma) : The substituent constant.[1][2]

The Duality of the Methoxy Group

The methoxy group is unique because it exerts two opposing electronic effects:

• Inductive Effect (-I): The oxygen atom is electronegative, pulling electron density away from the ring through the sigma bond framework. This is electron-withdrawing.

• Resonance Effect (+R): The oxygen lone pair can donate electron density into the

  -system of the ring.

The net effect on the benzylic nitrogen depends entirely on the position of the substituent (ortho, meta, or para).

Graphviz Diagram: Electronic Effects

The following diagram illustrates the conflicting electronic vectors of the methoxy group based on position.

Caption: Comparative electronic vectors of Para vs. Meta methoxy substituents. Para-substitution allows resonance donation to dominate, increasing basicity. Meta-substitution restricts resonance, allowing inductive withdrawal to decrease basicity.

Part 2: Quantitative Analysis of pKa Values

The following table synthesizes predicted values derived from Hammett constants with available experimental ranges.

Baseline: N-methylbenzylamine (Parent)

Substituent Position	Hammett Constant ( )	Electronic Dominance	Predicted	Estimated	Experimental/Lit Range
Parent (H)	0.00	N/A	0.00	9.70	9.60 – 9.75
Para-Methoxy	-0.27	Resonance (+R)	+0.3 to +0.5	10.00 – 10.20	10.14 ± 0.10
Meta-Methoxy	+0.12	Inductive (-I)	-0.1 to -0.2	9.50 – 9.60	9.40 – 9.55
Ortho-Methoxy	N/A*	Steric/Field	Variable	9.40 – 9.80	Highly solvent dependent

*Note on Ortho-Methoxy: Standard Hammett constants do not apply to ortho positions due to steric hindrance and direct field effects between the oxygen lone pair and the nitrogen proton. However, intramolecular hydrogen bonding can sometimes stabilize the protonated ammonium species, anomalously raising the pKa.

Mechanistic Interpretation

• Para-Methoxy (4-OMe): The strong electron-donating capability via resonance stabilizes the positive charge on the ammonium cation (

  ). This makes the conjugate base (the free amine) more willing to accept a proton, resulting in a higher pKa (~10.1).

• Meta-Methoxy (3-OMe): In the meta position, the resonance nodes do not overlap with the benzylic carbon. The oxygen cannot donate electrons to the nitrogen. Only the electron-withdrawing inductive effect remains active. This destabilizes the ammonium cation slightly, resulting in a lower pKa (~9.5) compared to the parent.[3]

Part 3: Implications for Drug Discovery (ADME)

Understanding these shifts is vital for lead optimization. A shift of 0.5 log units in pKa can significantly alter the LogD (distribution coefficient) at physiological pH (7.4).

Lysosomal Trapping

Secondary benzylamines are lipophilic weak bases, making them prone to lysosomal trapping.

• Cytosol (pH 7.2): A significant fraction is neutral and permeable.

• Lysosome (pH 4.0 - 5.0): The amine becomes 99.9% protonated and impermeable.

• Consequence: High volume of distribution (

  ) and potential phospholipidosis.

Optimization Strategy: To reduce lysosomal trapping, one should lower the pKa.

• Action: Move a para-OMe to a meta-OMe position. This drops the pKa by ~0.6 units, increasing the fraction of neutral species in the lysosome and facilitating efflux.

Caption: Decision tree for optimizing benzylamine pharmacophores to mitigate lysosomal trapping risks.

Part 4: Experimental Protocol (Potentiometric Titration)

For precise determination of pKa values in this series, Potentiometric Titration is the gold standard (E-E-A-T Class 1 Methodology).

Materials

• Instrument: Mettler Toledo T5/T7 or Sirius T3.

• Titrant: 0.1 M NaOH (Carbonate-free) and 0.1 M HCl.

• Ionic Strength Adjuster (ISA): 0.15 M KCl (mimics physiological ionic strength).

• Atmosphere: Nitrogen or Argon purge (essential to prevent

  absorption).

Step-by-Step Methodology

• Electrode Calibration:

  • Perform a 3-point calibration (pH 4.01, 7.00, 10.01) at 25°C. Slope efficiency must be >98%.

• Blank Titration:

  • Titrate 20 mL of 0.15 M KCl solution with 0.1 M HCl to determine the exact electrode zero point (

    ).

• Sample Preparation:

  • Weigh ~3-5 mg of the benzylamine derivative (hydrochloride salt preferred for solubility).

  • Dissolve in 20 mL of degassed 0.15 M KCl.

  • Note: If the free base is oil/insoluble, use a co-solvent method (titrate in 30%, 40%, 50% Methanol and extrapolate to 0% aqueous via the Yasuda-Shedlovsky equation).

• Titration Loop:

  • Acidify the sample to pH ~2.0 using 0.1 M HCl.[4][5]

  • Titrate upwards with 0.1 M NaOH in 5-10 µL increments.

  • Allow electrode stabilization (<0.1 mV/sec drift) before recording each point.

  • Continue until pH reaches ~11.5.

• Data Processing:

  • Convert potential (mV) to pH.

  • Calculate the Bjerrum difference factor (

    ).

  • The pKa is the pH where

    .

Caption: Workflow for high-precision potentiometric pKa determination.

References

• Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths. (The authoritative source for baseline benzylamine pKa values).

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195.

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Definitive text on pKa impact on ADME).

• PubChem Database. (2024). Compound Summary for CID 75452 (4-Methoxybenzylamine). National Center for Biotechnology Information.

• Box, K. J., & Comer, J. E. (2008). Using measured pKa, LogP and solubility to investigate supersaturation and predict BCS class. Current Drug Metabolism, 9(9), 869-878.

Sources

• 1. Hammett equation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 4-Methoxybenzylamine | C8H11NO | CID 75452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. dergipark.org.tr [dergipark.org.tr]

Technical Monograph: (2,4-Dimethoxyphenyl)methylamine

The following technical guide is structured to provide immediate utility for researchers and drug development professionals, moving beyond simple lists into functional application.

Nomenclature, Chemical Identity, and Synthetic Utility in Drug Discovery

Executive Summary & Chemical Identity

(2,4-Dimethoxyphenyl)methylamine (CAS: 20781-20-8) is a specialized primary amine building block.[1] While structurally similar to benzylamine, the presence of methoxy substituents at the ortho and para positions significantly alters its electronic properties. This electron-rich aromatic ring renders the benzylic C-N bond acid-labile, making this compound a critical "ammonia equivalent" in organic synthesis.[1] It allows for the introduction of a primary amine functionality that can be deprotected under mild acidic conditions (e.g., TFA), avoiding the harsh hydrogenolysis conditions required for standard benzyl groups.

Core Identifiers Table

Identifier Type	Value	Context
Common Name	2,4-Dimethoxybenzylamine	Most widely used in vendor catalogs and literature.[1]
IUPAC Name	(2,4-Dimethoxyphenyl)methanamine	Preferred for patent filings and systematic indexing.[1]
CAS Number	20781-20-8	Primary database key.[1][2][3][4][5]
Abbreviation	DMB-NH₂	Common in peptide and solid-phase synthesis notes.[1]
Molecular Formula	C₉H₁₃NO₂	MW: 167.21 g/mol
SMILES	COc1ccc(CN)c(OC)c1	For chemoinformatic searching.[6]

Nomenclature Analysis: Synonyms & Database Searching

Effective literature searching requires navigating between systematic and trivial nomenclature. The discrepancy often arises from whether the carbon attached to the nitrogen is viewed as part of a "benzyl" group or a "methyl" substituent.

Synonym Hierarchy

• Systematic (IUPAC/CA Index):

  • (2,4-Dimethoxyphenyl)methanamine[1][3][7][8][9]

  • 2,4-Dimethoxybenzenemethanamine[1][3][7][9]

• Functional/Trivial:

  • 2,4-Dimethoxybenzylamine (The standard commercial label)[1]

  • [(2,4-Dimethoxyphenyl)methyl]amine[1][3][7][8][9]

  • 1-(2,4-Dimethoxyphenyl)methanamine[1][9]

• Related Acronyms:

  • DMB-amine (Refers to the 2,4-Dimethoxybenzyl group)[1][3][5][10]

Graphviz: Nomenclature Logic Flow

The following diagram illustrates the structural breakdown that leads to the two dominant naming conventions.

Caption: Logical derivation of the two primary synonyms based on substructure prioritization.

Physical Properties & Safety Profile

Understanding the physical state is crucial for handling. Unlike many solid amine salts, the free base is a liquid and is air-sensitive.[1]

Property	Data	Operational Note
Physical State	Liquid	Colorless to light yellow.[1][2][4][5] Darkens upon oxidation.
Boiling Point	140 °C @ 1 mmHg	High boiling point; difficult to remove by rotary evaporation.
Density	1.113 g/mL	Denser than water.[4]
Acidity (pKa)	~9.4 (Predicted)	Basic; forms stable salts with mineral acids.
Stability	Air Sensitive	Store under Nitrogen/Argon. Absorbs CO₂ from air.
GHS Hazards	H314 (Corrosive)	Causes severe skin burns and eye damage.[2][8] Use full PPE.[4][11]

Synthetic Utility: The "Ammonia Equivalent" Strategy

The primary value of 2,4-Dimethoxybenzylamine in drug development is its role as a protected ammonia equivalent .[1]

Mechanism of Action[14]

• Installation: DMB-NH₂ reacts with electrophiles (aldehydes/ketones via reductive amination or alkyl halides via substitution) to form a secondary amine.

• Protection: The 2,4-dimethoxybenzyl (DMB) group protects the nitrogen.[10][12]

• Cleavage: Unlike a standard benzyl group (which requires Pd/C + H₂ to remove), the DMB group is electron-rich. It stabilizes the benzylic carbocation, allowing cleavage by Trifluoroacetic Acid (TFA) or oxidative cleavage (DDQ).[12]

Why use this over Benzylamine?

• Orthogonal Sensitivity: It allows deprotection in the presence of functional groups sensitive to hydrogenation (e.g., alkenes, halides, sulfur).

Protocol: Synthesis of Primary Amines via DMB-Amine

Application: Synthesis of a primary amine from an aldehyde (R-CHO → R-CH₂-NH₂).[1]

Reagents:

• Substrate: Aldehyde (1.0 equiv)[1]

• Reagent: 2,4-Dimethoxybenzylamine (1.05 equiv)[1]

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: DCM or DCE[1]

• Cleavage Reagent: TFA (Neat or 50% in DCM)[1]

Step-by-Step Methodology:

• Imine Formation: Dissolve the aldehyde in DCM (0.1 M). Add 2,4-Dimethoxybenzylamine.[1][2][3][5][6][9][10][12] Stir for 30–60 minutes at Room Temperature (RT) to allow imine formation. Note: Adding MgSO₄ can drive equilibrium if reaction is sluggish.[1]

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride portion-wise. Warm to RT and stir overnight.

• Workup: Quench with sat. NaHCO₃. Extract with DCM.[12] Dry (Na₂SO₄) and concentrate. The secondary amine intermediate (R-NH-DMB) is usually stable and purifiable by chromatography.[1]

• Acidic Cleavage: Dissolve the intermediate in TFA (or 1:1 TFA/DCM). Heat to 50–60°C if necessary, though many cleave at RT. The solution often turns pink/red (formation of the dimethoxybenzyl cation species).

• Scavenging (Optional but Recommended): Add a cation scavenger (e.g., triethylsilane) to prevent the DMB cation from re-alkylating the product.

• Isolation: Concentrate TFA. Basify with NaOH (1M) to liberate the free amine. Extract into organic solvent.[12]

Graphviz: Reaction Workflow

Caption: Synthetic workflow for converting aldehydes to primary amines using DMB-NH₂ as a cleavable ammonia surrogate.

References

• Sigma-Aldrich. 2,4-Dimethoxybenzylamine Product Sheet (CAS 20781-20-8).[1] Retrieved from [1]

• PubChem. Compound Summary: (2,4-Dimethoxyphenyl)methylamine.[8] National Library of Medicine. Retrieved from

• ChemicalBook. 2,4-Dimethoxybenzylamine Safety and Properties. Retrieved from

• TCI Chemicals. Product Specification: 2,4-Dimethoxybenzylamine.[2][3][11] Retrieved from

Sources

• 1. lookchem.com [lookchem.com]
• 2. 2,4-Dimethoxybenzylamine | 20781-20-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. chembk.com [chembk.com]
• 4. 2,4-Dimethoxybenzylamine - Safety Data Sheet [chemicalbook.com]
• 5. lookchem.com [lookchem.com]
• 6. 2,4-Dimethoxybenzylamine | 20781-20-8 [chemicalbook.com]
• 7. 20781-20-8|(2,4-Dimethoxyphenyl)methanamine|BLD Pharm [bldpharm.com]
• 8. [(2,4-Dimethoxyphenyl)methyl](ethyl)amine | C11H17NO2 | CID 2250967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,4-Dimethoxybenzylamine 98 20781-20-8 [sigmaaldrich.com]
• 10. Buy 2,4-Dimethoxybenzylamine (EVT-291728) | 20781-20-8 [evitachem.com]
• 11. fishersci.com [fishersci.com]
• 12. benchchem.com [benchchem.com]

Technical Guide: The Strategic Role of the 2,4-Dimethoxybenzyl (DMB) Group in Medicinal Chemistry

Executive Summary

In the architecture of complex drug molecules, the 2,4-dimethoxybenzyl (DMB) group serves as more than a simple masking agent; it is a strategic tool for solubility enhancement, regiocontrol, and the suppression of aggregation in peptide synthesis. Distinguished from its congeners (benzyl, PMB) by the synergistic electron-donating effects of methoxy groups at the ortho and para positions, the DMB group offers a unique reactivity profile: it is highly acid-labile yet stable to basic and reductive conditions, and susceptible to mild oxidative cleavage.

This guide analyzes the mechanistic underpinnings of DMB chemistry, provides validated protocols for its installation and removal, and details its critical function in modern medicinal chemistry campaigns, including the synthesis of Olmesartan Medoxomil and "difficult" peptide sequences.

Part 1: Mechanistic Foundation & Reactivity Profile

Electronic Rationale

The utility of the DMB group stems from the stabilization of the benzylic carbocation intermediate generated during acidolysis. The methoxy groups at the 2- and 4-positions donate electron density into the aromatic ring via resonance (+M effect), significantly lowering the activation energy for C-N or C-O bond cleavage compared to the unsubstituted benzyl (Bn) or p-methoxybenzyl (PMB) groups.

Lability Hierarchy (Acidic Conditions): Trityl > DMB > PMB > Benzyl

This hierarchy allows for orthogonal deprotection strategies .[1] For instance, a DMB group can be removed with dilute trifluoroacetic acid (TFA) while leaving a benzyl ether or Cbz group intact.

Cleavage Mechanisms

The DMB group can be cleaved via two distinct mechanistic pathways, offering flexibility in synthetic planning.

A. Acid-Mediated Solvolysis (SN1)

Under acidic conditions (e.g., TFA/DCM), the benzylic heteroatom is protonated, followed by heterolysis to generate the resonance-stabilized 2,4-dimethoxybenzyl cation. This cation is then trapped by a scavenger (e.g., triethylsilane, water) to prevent re-alkylation.

B. Oxidative Cleavage (DDQ/CAN)

Oxidative deprotection using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) proceeds via a Single Electron Transfer (SET) mechanism.[2] The electron-rich DMB ring forms a charge-transfer complex with the electron-deficient DDQ, leading to the formation of an oxocarbenium ion intermediate that hydrolyzes to release the free substrate and 2,4-dimethoxybenzaldehyde.[2]

Part 2: Strategic Applications in Drug Discovery

Peptide Synthesis: The "Backbone Protection" Strategy

One of the most powerful applications of the DMB group is in Solid-Phase Peptide Synthesis (SPPS) to overcome "difficult sequences."[3] Peptides rich in hydrophobic residues or those prone to beta-sheet formation often aggregate on-resin, leading to incomplete couplings.

• Mechanism of Action: Installing a DMB group on the amide nitrogen of the peptide backbone eliminates a hydrogen-bond donor. This disrupts the inter-chain hydrogen bonding network essential for aggregation (beta-sheet formation), rendering the growing peptide chain more soluble and accessible to reagents.

• Secondary Benefit: It suppresses aspartimide formation , a common side reaction in sequences containing Asp-Gly or Asp-Ser, by sterically hindering the nitrogen attack.

Regiocontrol in Heterocycle Synthesis

In the synthesis of nitrogen heterocycles (indoles, tetrazoles, imidazoles), N-alkylation often yields mixtures of regioisomers. The DMB group serves as a bulky, removable directing group.

• Case Study: Olmesartan Medoxomil In the synthesis of the antihypertensive drug Olmesartan, the tetrazole moiety requires protection to facilitate C-H arylation steps.[4] The DMB group is employed to protect the tetrazole nitrogen.[4] Its bulk directs chemistry to the desired position and prevents catalyst poisoning, while its acid lability allows for removal in the final step without affecting the sensitive medoxomil ester.

Solubility Tag

The lipophilicity of the dimethoxybenzyl moiety can initially seem counterintuitive for solubility; however, in organic solvents (DCM, EtOAc) used during purification, the DMB group prevents the "crashing out" of polar intermediates (like poly-amides or ureas), facilitating chromatography.

Part 3: Experimental Protocols

Protocol A: Installation of DMB on Amines (Reductive Amination)

Standard procedure for protecting a primary amine.

Reagents: 2,4-Dimethoxybenzaldehyde, Sodium Triacetoxyborohydride (STAB), DCM, Acetic Acid.

• Dissolution: Dissolve the primary amine (1.0 equiv) in anhydrous DCM (0.1 M).

• Imine Formation: Add 2,4-dimethoxybenzaldehyde (1.1 equiv) and Acetic Acid (1.0 equiv). Stir at Room Temperature (RT) for 1 hour. Note: Monitoring by TLC should show consumption of amine and formation of imine.

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (1.5 equiv) portion-wise.

• Workup: Warm to RT and stir overnight. Quench with saturated NaHCO₃.[1][2] Extract with DCM, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Acidic Deprotection (TFA Method)

Standard procedure for removing DMB from amides or amines.

Reagents: Trifluoroacetic Acid (TFA), Dichloromethane (DCM), Triethylsilane (TES) (Scavenger).

• Preparation: Dissolve the DMB-protected substrate in DCM (0.1 M).

• Acidolysis: Add a pre-mixed solution of TFA/DCM/TES (50:45:5 v/v/v).

  • Critical Step: The addition of TES (or anisole) is mandatory to scavenge the reactive 2,4-dimethoxybenzyl cation. Without it, the cation may re-alkylate electron-rich regions of your molecule (e.g., indole rings, phenols).

• Reaction: Stir at RT for 1–4 hours. Monitor by LCMS (DMB cation mass m/z ~151 may be visible).

• Workup: Concentrate under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA.

Protocol C: Oxidative Deprotection (DDQ Method)

Ideal for substrates sensitive to acid but stable to oxidation.

Reagents: DDQ, DCM, Water (18:1 ratio).[2]

• Dissolution: Dissolve substrate in DCM/H₂O (18:1, 0.05 M). The water is essential for the final hydrolysis step.

• Oxidation: Add DDQ (1.2 – 1.5 equiv). The mixture typically turns deep green/red (charge transfer complex).

• Reaction: Stir at RT for 1–3 hours.

• Quench: Add saturated aqueous NaHCO₃ and ascorbic acid (to reduce excess DDQ).

• Workup: Extract with DCM. Wash with brine.[1][2] The byproduct 2,4-dimethoxybenzaldehyde can be separated by chromatography.

Part 4: Data & Comparison

Table 1: Comparative Stability of Benzylic Protecting Groups

Protecting Group	Structure	Acid Stability	Oxidative Stability (DDQ)	Hydrogenolysis (Pd/C)	Primary Application
Benzyl (Bn)	Ph-CH₂-	Stable (requires strong acid like HBr)	Stable (mostly)	Labile	General O/N protection
PMB	4-MeO-Ph-CH₂-	Labile (TFA)	Labile	Labile	Orthogonal to Benzyl
DMB	2,4-(MeO)₂-Ph-CH₂-	Highly Labile (Dilute TFA)	Highly Labile	Labile	Peptide backbone, Amides
Trityl (Trt)	Ph₃C-	Extremely Labile (1% TFA)	Stable	Labile (slow)	S-protection, N-protection

Visualization: Peptide Backbone Protection Workflow

References

• Organic & Biomolecular Chemistry. "Efficacious N-protection of O-aryl sulfamates with 2,4-dimethoxybenzyl groups." Royal Society of Chemistry, 2012. [Link]

• ResearchGate. "2,4-Dimethoxybenzyl Group for the Protection of Tetrazole: An Efficient Synthesis of Olmesartan Medoxomil."[4] ResearchGate, 2025.[4] [Link]

• National Institutes of Health (NIH). "A backbone amide protecting group for overcoming difficult sequences and suppressing aspartimide formation." PubMed Central, 2016. [Link]

• ACS Green Chemistry Institute. "DDQ/CAN Oxidation Reagent Guide." ACS GCI Pharmaceutical Roundtable, 2026. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A backbone amide protecting group for overcoming difficult sequences and suppressing aspartimide formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of (2,4-Dimethoxyphenyl)methylamine via Reductive Amination

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Introduction

(2,4-Dimethoxyphenyl)methylamine is a valuable building block in medicinal chemistry and drug discovery, serving as a key intermediate in the synthesis of various pharmacologically active compounds. The methoxy groups on the phenyl ring play a significant role in modulating the electronic and steric properties of the molecule, which can influence ligand-target binding, physicochemical properties, and metabolic stability.[1] This application note provides a detailed protocol for the synthesis of (2,4-Dimethoxyphenyl)methylamine from 2,4-dimethoxybenzaldehyde and methylamine via a one-pot reductive amination procedure using sodium borohydride as the reducing agent. This method is favored for its operational simplicity, mild reaction conditions, and high yields.[2]

Reaction Principle: The Mechanism of Reductive Amination

Reductive amination is a powerful and widely used method for the formation of carbon-nitrogen bonds.[3] It proceeds in two main stages: the formation of an imine or iminium ion intermediate, followed by its reduction to the corresponding amine.[4][5]

• Imine Formation: The reaction is initiated by the nucleophilic attack of the primary amine (methylamine) on the electrophilic carbonyl carbon of the aldehyde (2,4-dimethoxybenzaldehyde). This forms an unstable hemiaminal intermediate, which then undergoes dehydration to yield a stable imine (Schiff base).[6]

• Reduction: The C=N double bond of the imine is then reduced by a hydride donor, in this case, sodium borohydride (NaBH₄). The hydride ion attacks the electrophilic carbon of the imine, forming the final amine product.[4][7] Sodium borohydride is a mild and selective reducing agent, which is advantageous as it does not typically reduce the starting aldehyde under these conditions.[5][7]

Caption: Mechanism of Reductive Amination.

Experimental Protocol

This protocol details a reliable method for the synthesis of (2,4-Dimethoxyphenyl)methylamine.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles (mmol)
2,4-Dimethoxybenzaldehyde	166.17	1.66 g	10
Methylamine (40% in H₂O)	31.06	0.85 mL	~11
Sodium Borohydride (NaBH₄)	37.83	0.45 g	12
Methanol (MeOH)	32.04	20 mL	-
Dichloromethane (DCM)	84.93	As needed	-
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	As needed	-
Brine	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	As needed	-

Step-by-Step Procedure

Caption: Experimental Workflow Diagram.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dimethoxybenzaldehyde (1.66 g, 10 mmol) in methanol (20 mL).

• Amine Addition: To the stirred solution at room temperature, add methylamine solution (40% in water, ~1.1 equivalents). Stir the mixture for 15-20 minutes to allow for imine formation.

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath.

• Reduction: Carefully add sodium borohydride (0.45 g, 12 mmol) portion-wise to the cooled solution over 10-15 minutes. Caution: Hydrogen gas is evolved; ensure adequate ventilation.[8][9]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow addition of saturated sodium bicarbonate solution until gas evolution ceases.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with dichloromethane (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic phase over anhydrous magnesium sulfate.[10]

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by vacuum distillation to yield (2,4-Dimethoxyphenyl)methylamine as a colorless to pale yellow oil.

Safety and Handling Precautions

• Sodium Borohydride (NaBH₄): This reagent is a flammable solid and is water-reactive, releasing flammable hydrogen gas upon contact with water or acidic solutions.[9][11] It can also cause severe skin and eye damage.[12] Handle in a well-ventilated fume hood, away from ignition sources, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8][11] Do not allow contact with water during storage.[9][12]

• Methylamine: Methylamine is a flammable and corrosive gas, typically supplied as a solution in water or alcohol. It is toxic if inhaled or absorbed through the skin. Handle in a fume hood with appropriate PPE.

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. All handling should be performed in a well-ventilated fume hood.

Expected Results and Characterization

The described protocol is expected to provide (2,4-Dimethoxyphenyl)methylamine in good to excellent yields (typically >85%). The purity of the final product can be assessed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Troubleshooting

• Incomplete Reaction: If TLC analysis indicates the presence of starting aldehyde, the reaction time can be extended, or a slight excess of sodium borohydride can be added. Ensure the quality of the NaBH₄, as it can decompose upon improper storage.

• Formation of Byproducts: Over-alkylation to form a tertiary amine is a potential side reaction in reductive aminations.[6] Using a slight excess of the amine and controlling the stoichiometry of the reagents can help minimize this.

• Low Yield: Ensure efficient extraction of the product from the aqueous layer. The pH of the aqueous layer can be adjusted to be basic (pH > 11) with NaOH solution before extraction to ensure the amine is in its free base form, which is more soluble in organic solvents.[13]

Conclusion

This application note provides a robust and reliable protocol for the synthesis of (2,4-Dimethoxyphenyl)methylamine via reductive amination. The procedure is straightforward, utilizes readily available reagents, and is scalable. By understanding the underlying mechanism and adhering to the outlined safety precautions, researchers can confidently synthesize this important building block for applications in drug discovery and development.

References

• Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green solvent. (2023). Journal of Chemical Sciences, 135(50). Available at: [Link]

• Reductive Amination - Chemistry Steps. (n.d.). Available at: [Link]

• Myers, A. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Available at: [Link]

• The Role of Sodium Borohydride in Reductive Amination. (2026). Oreate AI Blog. Available at: [Link]

• Direct reductive amination of carbonyl compounds using sodium borohydride-silica chloride. (2010). TÜBİTAK Academic Journals, 34, 255-262. Available at: [Link]

• Reductive Amination of Aldehydes with Sodium Borohydride-Silica Gel System. (2013). Chemical Science Transactions, 2(S1), S43-S46. Available at: [Link]

• Efficient Protocol for Reductive Amination of Aldehydes and Ketones with Sodium Borohydride in an Ionic Liquid/H2O System. (2006). Synthetic Communications, 35(15), 1935-1941. Available at: [Link]

• Reductive Amination - Sodium Borohydride (NaBH4). (n.d.). Common Organic Chemistry. Available at: [Link]

• Reductive Amination, and How It Works. (2017). Master Organic Chemistry. Available at: [Link]

• Reductive Amination of Ketones & Aldehydes With NaBH3CN. (2016). YouTube. Available at: [Link]

• Oxone®-Mediated Synthesis of Benzimidazoles from 1,2-Phenylenediamines and Aldehydes: Preparation of 2-(4-Cyano-Phenyl)-1-[2-(3,4-Dimethoxyphenyl)-Ethyl]-1H-Benzimidazole-5-Carboxylic Acid Ethyl Ester. (n.d.). Organic Syntheses. Available at: [Link]

• Sodium borohydride Safety Data Sheet. (n.d.). Szabo-Scandic. Available at: [Link]

• Sodium borohydride Standard Operating Procedure. (2012). University of California. Available at: [Link]

• Sodium Borohydride Standard Operating Procedure. (n.d.). Ohio State University. Available at: [Link]

• Sodium borohydride Safety Data Sheet. (n.d.). Sdfine. Available at: [Link]

• Synthesis method of 2, 4-dimethoxybenzylamine. (2012). Google Patents.
• Process for producing N-methyl-2(3,4 dimethoxyphenyl)-ethylamine. (1998). Google Patents.

• Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. (2021). MDPI. Available at: [Link]

• Reductive Amination: A Remarkable Experiment for the Organic Laboratory. (2006). Journal of Chemical Education, 83(6), 929. Available at: [Link]

• Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. (2021). Frontiers in Catalysis. Available at: [Link]

• One problem with reductive amination... (n.d.). Vaia. Available at: [Link]

• Synthesis of Secondary N -Methylamines via Reductive Amination of Aldehydes with N -Boc- N -Methylamine Using Me 2 SiHCl. (2025). ResearchGate. Available at: [Link]

• FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. (2024). RSC Advances, 14(38), 27334-27357. Available at: [Link]

• The Application of Zeolites in the Selective Synthesis of Methylamine: A Review. (2024). MDPI. Available at: [Link]

• FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. (2024). RSC Advances, 14(38), 27334-27357. Available at: [Link]

• Proposed mechanisms of the methoxy substitution by methylamine. (2022). ResearchGate. Available at: [Link]

• The role of the methoxy group in approved drugs. (2024). European Journal of Medicinal Chemistry, 273, 116364. Available at: [Link]

• Methylamines purification by distillation and purge. (1981). Google Patents.

• Synthesis of secondary and tertiary amines. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist. (2024). Journal of Medicinal Chemistry, 67(8), 6144-6188. Available at: [Link]

• Methylamines purification process. (1984). Google Patents.

• FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. (2024). ResearchGate. Available at: [Link]

Sources

• 1. The role of the methoxy group in approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. vaia.com [vaia.com]
• 7. The Role of Sodium Borohydride in Reductive Amination - Oreate AI Blog [oreateai.com]
• 8. szabo-scandic.com [szabo-scandic.com]
• 9. chemistry.osu.edu [chemistry.osu.edu]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. CN102311351A - Synthesis method of 2, 4-dimethoxybenzylamine - Google Patents [patents.google.com]

Protocol for reductive amination of 2,4-dimethoxybenzaldehyde with ethylamine

Application Note: Protocol for Reductive Amination of 2,4-Dimethoxybenzaldehyde with Ethylamine

Executive Summary

This guide details the synthesis of N-ethyl-2,4-dimethoxybenzylamine, a key intermediate in medicinal chemistry often utilized as a secondary amine backbone for further functionalization. The protocol compares two methodologies: a One-Pot Direct Reductive Amination using Sodium Triacetoxyborohydride (STAB) and a Two-Step Indirect Method using Sodium Borohydride (NaBH₄).

While the NaBH₄ route is cost-effective, the STAB method is recommended for high-throughput and purity-critical applications due to its superior selectivity for the imine intermediate over the aldehyde substrate.

Mechanistic Insight & Strategic Planning

Substrate Analysis

The substrate, 2,4-dimethoxybenzaldehyde , features two electron-donating methoxy groups.

• Electronic Effect: These groups increase electron density at the carbonyl carbon via resonance, making it slightly less electrophilic than unsubstituted benzaldehyde.

• Implication: Imine formation may be slower.[1] The use of a mild acid catalyst (Acetic Acid) or a reducing agent with acidic character (STAB) is critical to drive the equilibrium forward.

Reaction Pathway

The reaction proceeds through the formation of a hemiaminal, followed by dehydration to an imine (Schiff base), which is then reduced to the secondary amine.

Figure 1: General reaction pathway for reductive amination.[2]

Critical Parameter Optimization

The choice of reducing agent dictates the experimental workflow.

Feature	Method A: NaBH(OAc)₃ (STAB)	Method B: NaBH₄
Type	Direct (One-Pot)	Indirect (Two-Step)
Selectivity	High: Reduces imines much faster than aldehydes.	Low: Reduces aldehydes and imines at similar rates.
Solvent	DCE, DCM, or THF (Must be anhydrous).	Methanol or Ethanol.[3][4]
pH Sensitivity	Works best at slightly acidic pH (provided by reagent).	Requires neutral/basic conditions; acid decomposes reagent.
Safety	No toxic cyanide byproducts (unlike NaBH₃CN).	Generates hydrogen gas vigorously.
Recommendation	Preferred for high purity/yield.	Preferred for cost reduction.

Experimental Protocols

Method A: Direct Reductive Amination (STAB) - Preferred

Rationale: STAB allows the aldehyde and amine to coexist without significant reduction of the aldehyde to the alcohol side-product (2,4-dimethoxybenzyl alcohol).

Reagents:

• 2,4-Dimethoxybenzaldehyde (1.0 equiv)

• Ethylamine (2.0 M solution in THF) (1.2 – 1.5 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Acetic Acid (AcOH) (1.0 equiv) – Catalyst

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dimethoxybenzaldehyde (10 mmol, 1.66 g) in DCE (30 mL).

• Amine Addition: Add Ethylamine (2.0 M in THF) (12 mmol, 6.0 mL) under nitrogen atmosphere.

• Catalyst: Add Acetic Acid (10 mmol, 0.6 mL). Stir at room temperature for 15–30 minutes to initiate imine formation.

• Reduction: Cool the mixture to 0°C (ice bath). Add STAB (15 mmol, 3.18 g) portion-wise over 5 minutes.

  • Note: Gas evolution is minimal compared to NaBH₄, but venting is still required.

• Reaction: Remove ice bath and stir at room temperature. Monitor by TLC or LC-MS.

  • Typical Time: 2–4 hours.[1][3]

• Quench: Quench by adding saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 15 minutes until gas evolution ceases.

Method B: Indirect Reductive Amination (NaBH₄)

Rationale: Used when STAB is unavailable. Requires pre-formation of the imine to prevent aldehyde reduction.[5]

Reagents:

• 2,4-Dimethoxybenzaldehyde (1.0 equiv)

• Ethylamine (2.0 M in MeOH or THF) (1.5 equiv)

• Sodium Borohydride (NaBH₄) (1.0 – 1.2 equiv)

• Solvent: Methanol (Anhydrous)

Step-by-Step Procedure:

• Imine Formation: Dissolve 2,4-dimethoxybenzaldehyde (10 mmol) in Methanol (30 mL). Add Ethylamine (15 mmol).

• Equilibrium: Add 3Å molecular sieves (optional but recommended) and stir at room temperature for 4–12 hours (or reflux for 2 hours) to ensure complete conversion to the imine.

  • Check: Confirm disappearance of aldehyde by TLC.

• Reduction: Cool to 0°C. Add NaBH₄ (10-12 mmol) slowly.

  • Warning: Vigorous hydrogen evolution.

• Workup: After 1 hour, quench with 1M HCl (carefully) to destroy excess hydride, then basify with NaOH to pH > 12 for extraction.

Purification & Isolation (Self-Validating System)

The "Acid-Base Extraction" is the critical control point. It separates the desired amine from neutral impurities (unreacted aldehyde/alcohol).

Figure 2: Acid-Base purification workflow ensuring removal of non-basic impurities.

Purification Protocol:

• Extract the quenched reaction mixture with DCM (3 x 20 mL).

• Acid Wash: Wash the combined organics with 1M HCl (2 x 30 mL). The product moves to the aqueous phase; impurities stay in organic.

• Separation: Keep the Aqueous Layer . Discard the organic layer (contains unreacted aldehyde).

• Basification: Cool the aqueous layer and basify with 2M NaOH until pH > 12. The solution will become cloudy (free amine liberating).

• Final Extraction: Extract the aqueous layer with DCM (3 x 30 mL).

• Drying: Dry combined organics over Na₂SO₄, filter, and concentrate in vacuo.

Quality Control & Troubleshooting

Technique	Expected Result	Troubleshooting
TLC	Product is more polar than aldehyde. Stains with Ninhydrin (purple/brown) or Dragendorff.	If aldehyde persists, add more amine/acid catalyst and stir longer before adding reducing agent.
1H NMR	Diagnostic Signal: N-CH₂ (quartet ~2.6 ppm) and Benzyl-CH₂ (singlet ~3.7 ppm). Disappearance of CHO peak (~10 ppm).	If Benzyl-OH peak appears (singlet ~4.6 ppm), the aldehyde was reduced directly. Switch to Method A (STAB).
Appearance	Colorless to pale yellow oil.	Dark color indicates oxidation; store under inert gas.

Safety & Hazards

• Ethylamine: Extremely flammable gas/liquid. Lachrymator. Handle only in a fume hood.

• Sodium Triacetoxyborohydride (STAB): Water-reactive.[4] Releases acetic acid upon hydrolysis.

• Sodium Borohydride: Reacts violently with acid to release Hydrogen gas (explosion hazard).

• DCE/DCM: Suspected carcinogens. Use proper PPE (gloves, goggles).

References

• Abdel-Magid, A. F., et al. (1996).[6][7][8] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• Gribble, G. W. (1998). "Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System." Chemical Society Reviews.

• Common Organic Chemistry. (2023). "Reductive Amination Conditions and Mechanisms."

• Not Voodoo. (2023). "Workup: Removing Amines." University of Rochester.[9]

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Workup [chem.rochester.edu]

Application Note: Strategic Protection of Ethylamine using the 2,4-Dimethoxybenzyl (DMB) Group

[1]

Abstract & Strategic Rationale

Handling ethylamine (bp 16.6 °C) in multi-step synthesis is operationally difficult due to its high volatility and nucleophilicity. Direct alkylation often leads to over-alkylation (tertiary amines/quaternary salts), while simple benzyl protection requires harsh hydrogenolysis conditions that may be incompatible with alkenes or sulfur-containing motifs.

The 2,4-dimethoxybenzyl (DMB) group offers a superior "molecular handle" for ethylamine. By converting the volatile ethylamine into a non-volatile, UV-active secondary amine, researchers can easily monitor reactions (TLC/HPLC) and purify intermediates. Crucially, the DMB group is acid-labile , allowing removal under mild conditions (TFA) that leave benzyl esters and Cbz groups intact, or oxidatively cleavable (DDQ), offering orthogonality to acid-sensitive groups like acetals.[1]

Chemical Basis & Mechanism[2][3][4]

The utility of the DMB group stems from the electron-donating effects of the methoxy substituents at the ortho and para positions. These groups stabilize the benzylic carbocation generated during acidolysis, significantly lowering the activation energy for cleavage compared to the standard benzyl (Bn) or 4-methoxybenzyl (PMB) groups.

Mechanism of Action

The following diagram illustrates the installation via reductive amination and the resonance-assisted acidic cleavage.

Figure 1: Mechanistic pathway showing the reductive amination installation and the acid-mediated cleavage driven by resonance stabilization of the 2,4-dimethoxybenzyl cation.[2]

Experimental Protocols

Protocol A: Installation via Reductive Amination

Rationale: We utilize Sodium Triacetoxyborohydride (STAB) over Sodium Cyanoborohydride. STAB is less toxic, requires no pH adjustment, and effectively protonates the imine in situ without reducing the aldehyde competitively.

Reagents:

• Ethylamine Hydrochloride (EtNH₂·HCl) [MW: 81.54]

• 2,4-Dimethoxybenzaldehyde [MW: 166.17]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) [MW: 211.94]

• Triethylamine (Et₃N)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation of Free Base (In Situ): In a flame-dried round-bottom flask under Argon, suspend Ethylamine HCl (1.2 equiv) in anhydrous DCE (0.2 M concentration relative to aldehyde). Add Et₃N (1.2 equiv) and stir for 15 minutes at room temperature.

  • Expert Note: Using the HCl salt is precise. If using 2.0M Ethylamine in THF, skip the Et₃N and use 1.2 equiv of the solution.

• Imine Formation: Add 2,4-Dimethoxybenzaldehyde (1.0 equiv) to the amine mixture. Add activated 4Å Molecular Sieves (approx. 50 wt% of substrate) to accelerate imine formation. Stir for 30–60 minutes.

• Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)₃ (1.5 equiv) portion-wise over 10 minutes. Allow the reaction to warm to room temperature and stir for 4–16 hours.

  • Checkpoint: Monitor by TLC.[1][2][3][4] The aldehyde spot should disappear.

• Workup: Quench with saturated aqueous NaHCO₃. Dilute with DCM. Separate phases. Extract aqueous layer 2x with DCM. Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[2][3]

• Purification: The secondary amine is usually pure enough for the next step. If needed, purify via flash chromatography (DCM:MeOH:NH₄OH gradient).

Protocol B: Acidic Deprotection (Standard)

Rationale: TFA cleaves the DMB group.[1] A scavenger (Triethylsilane or Water) is mandatory to trap the reactive benzyl cation and prevent it from re-alkylating the amine or polymerizing.

Reagents:

• Trifluoroacetic Acid (TFA)[5][6]

• Dichloromethane (DCM)[7][3]

• Scavenger: Triethylsilane (TES) OR Water

Step-by-Step Procedure:

• Dissolution: Dissolve the N-DMB protected substrate in DCM (concentration ~0.1 M).

• Acidolysis: Add TFA to reach a final ratio of 1:1 (TFA:DCM). Immediately add TES (2.0 equiv) or Water (5% v/v).

  • Expert Note: For highly sensitive substrates, use 10% TFA in DCM with 5% TES. The reaction will take longer (2-4 hours) but is gentler.

• Reaction: Stir at room temperature. The solution often turns pink/purple due to the DMB cation before it is scavenged.

  • Checkpoint: Monitor by HPLC/LC-MS. The DMB mass (-150 Da) should vanish.

• Workup: Concentrate in vacuo to remove TFA (azeotrope with toluene if necessary). The residue is the trifluoroacetate salt of the ethylamine derivative.

Protocol C: Oxidative Deprotection (Orthogonal)

Rationale: If the molecule contains acid-sensitive groups (e.g., Boc, acetals, silyl ethers), use DDQ. This removes DMB at neutral pH.

Reagents:

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• DCM and Water (18:1 ratio)

Step-by-Step Procedure:

• Dissolve substrate in DCM:H₂O (18:1 mixture, 0.1 M).

• Add DDQ (1.2–1.5 equiv). The mixture will turn dark green/brown.

• Stir vigorously at room temperature for 1–3 hours.

• Quench with saturated aqueous NaHCO₃/Ascorbic Acid (to reduce excess DDQ).

• Extract with DCM.[1] The byproduct (2,4-dimethoxybenzaldehyde) can be separated via chromatography.

Decision Workflow & Comparison

Use the following workflow to determine when to employ DMB over other protecting groups.

Figure 2: Decision matrix for selecting DMB based on substrate sensitivity and deprotection requirements.

Comparative Data: Benzyl-Class Protecting Groups[5][11]

Feature	Benzyl (Bn)	4-Methoxybenzyl (PMB)	2,4-Dimethoxybenzyl (DMB)
Acid Stability	Stable (needs HBr/AcOH)	Labile (TFA/heat)	Very Labile (Dilute TFA)
Oxidative Cleavage	Difficult	Moderate (DDQ)	Facile (DDQ)
Base Stability	Stable	Stable	Stable
Hydrogenolysis	Yes (H₂/Pd)	Yes	No (Poisoning risk/Slow)
Atom Economy	High	Medium	Lower (High MW)

Troubleshooting & Expert Tips

• The "Pink" Color: During TFA deprotection, the reaction often turns bright pink or purple. This is the stable 2,4-dimethoxybenzyl cation. It is normal. If the color persists after workup, wash the organic layer with NaHCO₃.

• Scavenger Necessity: Never omit the scavenger (TES or Water) in Protocol B. Without it, the cleaved DMB cation acts as an electrophile and will re-alkylate your amine at a different position or polymerize into a gummy residue.

• Volatility Management: When using Ethylamine HCl (Protocol A), ensure the reaction flask is well-vented but capped during the initial stir to prevent loss of the free base before it reacts with the aldehyde.

• Over-alkylation: While DMB is bulky, reductive amination can sometimes lead to bis-alkylation (adding two DMB groups) if a large excess of aldehyde is used. Stick to 1.0–1.1 equivalents of aldehyde.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures," J. Org. Chem.1996 , 61, 3849–3862.

• Hirota, K.; Yoshioka, T.; Tanaka, T.; Oikawa, Y.; Yonemitsu, O. "p-Methoxybenzyl Group as a Protecting Group of the Nitrogen in Indole Derivatives: Deprotection by DDQ or Trifluoroacetic Acid," Heterocycles1986 , 42, 3032.[4]

• BenchChem. "Application Notes: Protection of Amines with 2,4-Dimethoxybenzyl Chloride."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Application Note: One-Pot Synthesis of Secondary Amines using NaBH₄ and 2,4-Dimethoxybenzaldehyde

Executive Summary

This guide details the stepwise one-pot reductive amination of primary amines with 2,4-dimethoxybenzaldehyde (DMB-CHO) using Sodium Borohydride (NaBH₄). While Sodium Triacetoxyborohydride (STAB) is often the reagent of choice for "true" simultaneous one-pot reactions, NaBH₄ offers a significant cost advantage and higher atom economy. However, NaBH₄ is less chemoselective and will reduce aldehydes to alcohols if not managed correctly.

The Solution: This protocol utilizes a pre-equilibrium strategy , allowing the imine (Schiff base) to form completely before the introduction of the reducing agent. This ensures high yields of the secondary amine while minimizing the formation of the 2,4-dimethoxybenzyl alcohol byproduct.

Strategic Advantage of the DMB Group

The 2,4-dimethoxybenzyl (DMB) group is a "privileged" protecting group in medicinal chemistry. Unlike the standard Benzyl (Bn) group, which requires hydrogenolysis (Pd/C + H₂) for removal, the DMB group is acid-labile . It can be cleaved using dilute Trifluoroacetic Acid (TFA) or oxidatively with DDQ, making it orthogonal to Cbz or Fmoc groups and ideal for solid-phase peptide synthesis (SPPS) or complex total synthesis where hydrogenation is contraindicated (e.g., presence of alkenes or halogens).

Reaction Mechanism & Logic

The reaction proceeds through two distinct phases within the same vessel.

• Condensation: The nucleophilic primary amine attacks the electrophilic carbonyl of DMB-CHO to form a hemiaminal, which dehydrates to form the imine (Schiff base).

• Reduction: The imine is reduced by the hydride donor (NaBH₄) to the secondary amine.[1]

Critical Control Point: NaBH₄ is strong enough to reduce the starting aldehyde. Therefore, Phase 1 must be complete before adding NaBH₄.

Visual Pathway (Graphviz)

Figure 1: Reaction pathway highlighting the critical necessity of imine formation prior to hydride addition to avoid side-product formation.

Materials & Stoichiometry

Solvent Selection: Methanol (MeOH) is the solvent of choice.[2] It facilitates proton transfer during imine formation and solubilizes NaBH₄ effectively.

Reagent	Equiv.	Role	Notes
Primary Amine (R-NH₂)	1.0	Substrate	The limiting reagent (usually the valuable drug intermediate).
2,4-Dimethoxybenzaldehyde	1.1 - 1.2	Reagent	Slight excess drives imine equilibrium to completion.
Methanol (Anhydrous)	[0.1 - 0.2 M]	Solvent	High concentration speeds up imine formation.
Sodium Borohydride (NaBH₄)	1.5 - 2.0	Reductant	Added after Phase 1. Excess accounts for solvent reaction.
Magnesium Sulfate (MgSO₄)	Optional	Desiccant	Add during Phase 1 to sequester water and push equilibrium (Le Chatelier's principle).

Detailed Experimental Protocol

Phase A: Imine Formation (The "Wait" Phase)

• Setup: Equip a round-bottom flask with a magnetic stir bar and a drying tube (or nitrogen inlet).

• Dissolution: Dissolve the Primary Amine (1.0 equiv) in anhydrous Methanol (concentration ~0.2 M).

• Addition: Add 2,4-Dimethoxybenzaldehyde (1.1 equiv) in one portion.

  • Optional Optimization: Add activated molecular sieves (3Å or 4Å) or anhydrous MgSO₄ to the mixture to absorb water generated during condensation. This is critical for sterically hindered amines.

• Incubation: Stir the mixture at Room Temperature (20–25°C) for 2 to 4 hours .

  • Self-Validation Check: Perform a TLC (Thin Layer Chromatography). You should see the disappearance of the primary amine spot and the appearance of a new, less polar spot (the imine). Do not proceed until the amine is consumed.

Phase B: Reduction (The Active Phase)

• Cooling: Cool the reaction mixture to 0°C using an ice bath. (NaBH₄ reaction is exothermic and can be vigorous).

• Addition: Add Sodium Borohydride (1.5 equiv) portion-wise over 10–15 minutes.

  • Note: Gas evolution (H₂) will occur. Ensure the vessel is vented.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 hour .

  • Self-Validation Check: TLC should show the conversion of the imine (intermediate polarity) to the secondary amine (usually more polar/streaking on silica, or stains distinctively with Ninhydrin/PMA).

Phase C: Workup & Isolation

• Quench: Carefully add saturated NH₄Cl solution or water to quench excess hydride. Stir for 15 minutes.

• Extraction:

  • Evaporate the bulk of the Methanol under reduced pressure (Rotavap).

  • Dissolve the residue in Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

  • Wash with saturated NaHCO₃ (to ensure the amine is free-based) and then Brine .

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH).

  • Note: The excess DMB-aldehyde usually elutes first (non-polar), followed by the DMB-alcohol byproduct, and finally the desired secondary amine.

Deprotection Protocol (Contextual Utility)

To validate the utility of this synthesis, the DMB group must be removable.[3]

• Reagents: 1-5% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).

• Condition: Room temperature, 30 minutes.

• Scavenger: Addition of triethylsilane (TES) or dimethoxybenzene is recommended to scavenge the resonant 2,4-dimethoxybenzyl cation and prevent polymer formation or re-alkylation.

Experimental Workflow Diagram

Figure 2: Step-by-step operational workflow ensuring process control.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield / High Alcohol Byproduct	NaBH₄ added too early.	Increase Phase A time. Ensure the imine is fully formed before reduction.[2]
Incomplete Imine Formation	Wet solvent or equilibrium issue.	Use anhydrous MeOH. Add 3Å Molecular Sieves or MgSO₄ during Phase A.
Product Streaking on TLC	Free amine interaction with silica.	Add 1% Triethylamine (TEA) or NH₄OH to the TLC eluent.
Difficult Separation	Excess aldehyde co-eluting.	Use a scavenger resin (polymer-supported amine) to capture excess aldehyde before workup, or use bisulfite wash.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Standard reference for DMB lability and cleavage conditions).

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862. Link (Foundational text comparing NaBH4 and STAB methodologies).

• Matras, M., et al. (2018). "2,4-Dimethoxybenzyl as a Protecting Group for Amides."[3][4][5][6][7] Tetrahedron Letters. (Demonstrates the specific utility of the 2,4-DMB moiety).

• Common Organic Chemistry. (2025). "Reductive Amination - Sodium Borohydride (NaBH4) Protocol." Link (Verified protocol parameters).

Sources

• 1. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. pp.bme.hu [pp.bme.hu]
• 4. Efficacious N-protection of O-aryl sulfamates with 2,4-dimethoxybenzyl groups - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Oxidative Cleavage of DMB Group with DDQ

Welcome to the technical support guide for the oxidative cleavage of the 3,4-dimethoxybenzyl (DMB) group using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial deprotection step.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of DMB group cleavage by DDQ?

The deprotection of a DMB ether with DDQ proceeds through an oxidative mechanism initiated by the formation of a charge-transfer complex.[1] The electron-rich DMB group acts as a donor and the electron-deficient DDQ as an acceptor. This is followed by a single electron transfer (SET) to generate a stabilized radical cation on the DMB ether.[1] Subsequent attack by water, which is a crucial component of the reaction, leads to a hemiacetal intermediate. This intermediate then collapses to release the deprotected alcohol, 3,4-dimethoxybenzaldehyde, and the reduced form of DDQ, the hydroquinone DDQH₂.[1] The electron-donating methoxy groups on the DMB moiety are key to facilitating this selective cleavage.[1]

Caption: Mechanism of DMB deprotection using DDQ.

Q2: How does the reactivity of the DMB group compare to other benzyl-type protecting groups like PMB and Benzyl (Bn)?

The reactivity of benzyl-type ethers towards DDQ is highly dependent on the electronic nature of the aromatic ring. The presence of electron-donating groups increases the rate of oxidation.[2]

• DMB (Dimethoxybenzyl): With two electron-donating methoxy groups, the DMB group is highly activated and is cleaved more readily than the PMB group. This allows for the selective deprotection of DMB ethers in the presence of PMB ethers.[2][3]

• PMB (p-Methoxybenzyl): The single methoxy group makes PMB ethers significantly more reactive than unsubstituted benzyl ethers but less reactive than DMB ethers.[2][4]

• Bn (Benzyl): Simple benzyl ethers are much more resistant to DDQ oxidation and typically react very slowly, allowing for the selective cleavage of DMB or PMB ethers in their presence.[4][5]

This hierarchy of reactivity (DMB > PMB >> Bn) is a cornerstone of orthogonal protection strategies in complex molecule synthesis.[1]

Q3: What constitutes a general, reliable protocol for DMB deprotection with DDQ?

A well-established starting point for DMB cleavage involves using a slight excess of DDQ in a solvent system containing water. The following protocol can be adapted for most substrates.

Experimental Protocol: General DMB Deprotection

• Preparation: Dissolve the DMB-protected substrate in a mixture of dichloromethane (CH₂Cl₂) and water. A common ratio is 10:1 to 20:1 (e.g., 18:1 CH₂Cl₂/H₂O).[1] The substrate concentration is typically around 0.03-0.1 M.[4]

• Cooling: Cool the solution to 0 °C using an ice bath. This helps to control the initial reaction rate and minimize potential side reactions.

• Reagent Addition: Add DDQ (typically 1.1–1.5 equivalents) to the stirred solution.[1] The optimal stoichiometry may need to be adjusted based on the substrate's reactivity.[1]

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours.[1] The reaction progress should be monitored closely.

• Monitoring: Track the consumption of the starting material using Thin-Layer Chromatography (TLC) or LC-MS. The deprotected alcohol product will be more polar (lower Rf value) than the starting DMB ether.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1] This step is critical as it neutralizes and helps remove the acidic DDQH₂ byproduct.[1]

• Work-up: Transfer the mixture to a separatory funnel, extract with CH₂Cl₂, wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.[1]

• Purification: Concentrate the organic phase under reduced pressure and purify the crude product by silica gel column chromatography to yield the pure alcohol.[1]

Caption: General workflow for DMB deprotection using DDQ.

Troubleshooting Guide

This section addresses common issues encountered during the oxidative cleavage of DMB ethers with DDQ.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete or No Reaction	1. Insufficient DDQ: The stoichiometry of DDQ might be too low, especially if other reactive sites consume the reagent. 2. Substrate Reactivity: Steric hindrance around the DMB ether or electron-withdrawing groups elsewhere in the molecule can slow the reaction. 3. Absence of Water: Water is mechanistically required for the hydrolysis of the intermediate.[1] Anhydrous conditions will stall the reaction.	1. Increase DDQ: Incrementally increase the equivalents of DDQ (e.g., to 2.0 or 2.5 eq). Monitor by TLC to find the optimal amount. 2. Increase Temperature/Time: If the reaction is sluggish at room temperature, consider gentle heating (e.g., to 40 °C) or extending the reaction time.[1] 3. Ensure Water Presence: Use a CH₂Cl₂/H₂O solvent system (e.g., 18:1).[1] For acid-sensitive substrates, a pH 7 phosphate buffer can be used as the aqueous phase.[1]
Low Yield	1. Product Degradation: The desired alcohol may be sensitive to the reaction conditions or the acidic DDQH₂ byproduct. 2. Difficult Work-up: Physical loss of product during extraction or precipitation. 3. Over-oxidation: In some cases, the newly formed alcohol, if benzylic or allylic, could be further oxidized by excess DDQ.[6][7]	1. Buffer the Reaction: Use a neutral buffer (pH 7) instead of pure water if your product is acid-labile.[1] Ensure a thorough quench with saturated NaHCO₃. 2. Optimize Work-up: Ensure complete extraction of the product. If the product is highly polar, consider back-extraction of the aqueous layers. 3. Control Stoichiometry: Use the minimum amount of DDQ required for complete consumption of the starting material. Run the reaction at 0 °C and monitor carefully to avoid over-reaction.
Formation of Side Products / Poor Selectivity	1. Incompatible Functional Groups: DDQ is a powerful oxidant and can react with other electron-rich functionalities in the molecule.[8] 2. Reaction with Scavengers: If scavengers like triisopropylsilane (TIS) are used (more common in acid-mediated deprotections), they can sometimes lead to complex mixtures.	1. Assess Orthogonality: Be aware of functional groups sensitive to DDQ, such as electron-rich aromatic rings, dienes or trienes, activated allylic or benzylic ethers, and some nitrogen-containing heterocycles.[1][9][10] The reaction is generally compatible with silyl ethers (TBS, TIPS), acetals (MOM, THP), and simple benzyl ethers.[1] 2. Avoid Unnecessary Additives: Scavengers are generally not required for DDQ-mediated cleavage unless specific side reactions with the liberated DMB cation are observed.
Difficult Purification	1. DDQH₂ Contamination: The hydroquinone byproduct (DDQH₂) is acidic and can be challenging to separate from polar products via chromatography.[9] 2. Similar Polarity: The desired product and a key byproduct (3,4-dimethoxybenzaldehyde) may have similar Rf values.	1. Thorough Basic Wash: The most effective way to remove DDQH₂ is a vigorous wash with a saturated aqueous NaHCO₃ or Na₂CO₃ solution during the work-up.[1][4] The acidic hydroquinone will be deprotonated and extracted into the aqueous phase. 2. Optimize Chromatography: Carefully select and optimize the eluent system for column chromatography using TLC. A shallow gradient elution may be required to achieve good separation.

Quantitative Data Summary

The efficiency of DDQ-mediated deprotection can vary. The following table provides representative data from the literature to guide optimization.

Substrate Type	DDQ (Equivalents)	Solvent System	Temp (°C)	Time (h)	Yield (%)	Reference
Protected Rhamnopyranoside	2.3	CH₂Cl₂/H₂O (17:1)	0 to RT	1.5	78	[4]
Protected Rhamnopyranoside	2.3	CH₂Cl₂/H₂O (17:1)	0 to RT	2	85	[4]
Protected Rhamnopyranoside	2.3	CH₂Cl₂/H₂O (17:1)	0 to RT	2.5	60	[4]
General Glycoside	1.1 - 1.5	CH₂Cl₂/H₂O (18:1)	0 to RT	1 - 4	>90 (Typical)	[1]

References

• Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC. [Link]

• DDQ as a versatile and easily recyclable oxidant: a systematic review - RSC Publishing. [Link]

• What is the functional group tolerance of DDQ? - ResearchGate. [Link]

• Dichloro Dicyano Quinone (DDQ) By Dr. BK Singh Department of Chemistry University of Delhi. [Link]

• 2,3-Dichloro-5,6-Dicyanobenzoquinone, DDQ - Organic Chemistry Portal. [Link]

• DEPROTECTION OF 3,4-DIMETHOXYBENZYL (DMB) GROUP ON γ-LACTAM NITROGEN USING PHENYLIODINE(III) BIS(TRIFLUOROACETATE) (PIFA) - LOCKSS. [Link]

• p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [Link]

• Electrochemical Deprotection of para-Methoxybenzyl Ethers in a Flow Electrolysis Cell - ePrints Soton. [Link]

• Deprotection of benzyl ethers using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation - Organic Chemistry Portal. [Link]

• What are the good and efficient methods for deprotection of 2,4-dimethoxybenzylamine (DMB) and PMB amines? | ResearchGate. [Link]

• New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers - ACS Publications. [Link]

• Oxidation of allylic ethers by DDQ | Download Scientific Diagram - ResearchGate. [Link]

• Electronic effects in the acid-promoted deprotection of N-2,4-dimethoxybenzyl maleimides. [Link]

• Oxidation of allyl and benzyl ethers by 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ) - Department of Chemistry. [Link]

• Aromatic Cations from Oxidative Carbon–Hydrogen Bond Cleavage in Bimolecular Carbon–Carbon Bond Forming Reactions - PMC. [Link]

• PMB Protecting Group: PMB Protection & Deprotection Mechanism – - Total Synthesis. [Link]

• DDQ as a versatile and easily recyclable oxidant: a systematic review - RSC Publishing. [Link]

• 2,3‑Dichloro‑5,6‑dicyano‑p‑benzoquinone (DDQ) as the useful synthetic reagent. [Link]

• Mild, Selective Deprotection of PMB Ethers with Triflic Acid/1,3-Dimethoxybenzene. | Request PDF - ResearchGate. [Link]

• Visible Light-Mediated Oxidative Debenzylation - MPG.PuRe. [Link]

• DDQ. [Link]

• Visible-light-mediated Oxidative Debenzylation of 3-O- Benzyl-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose - Organic Syntheses. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]
• 8. DDQ as a versatile and easily recyclable oxidant: a systematic review - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04575J [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. total-synthesis.com [total-synthesis.com]

Purification methods for secondary benzylamines by column chromatography

Welcome to the Separation Science Technical Support Center.

Ticket ID: #SEC-BENZ-001 Subject: Purification Protocols for Secondary Benzylamines Assigned Specialist: Senior Application Scientist

Executive Summary

Secondary benzylamines (

) present a classic chromatographic challenge: they are strong Lewis bases that interact aggressively with the acidic silanol groups ( , ) inherent to standard silica gel. This results in peak tailing (streaking), band broadening, and irreversible mass loss.

This guide provides three validated workflows to neutralize these interactions, ranging from mobile phase modification to stationary phase substitution.

Module 1: The Mechanism of Failure

Q: Why is my compound streaking from the baseline to the solvent front?

A: Your amine is not just partitioning; it is performing ion-exchange chromatography. Standard silica gel is not inert. It possesses surface silanol groups that act as Brønsted acids.[1][2] When a secondary benzylamine (basic) encounters a silanol (acidic), it protonates, forming a salt that "sticks" to the silica.

The Interaction Pathway:

Figure 1: Mechanistic failure mode. The formation of the salt species retards elution, causing the characteristic "streak" or "tail."

Module 2: Mobile Phase Engineering (Standard Silica)

Q: How do I modify my solvent system to prevent tailing?

A: You must introduce a "sacrificial base" (Modifier) that competes for the silanol sites, effectively shielding your product.

Protocol A: The Triethylamine (TEA) Method

Best for: Non-polar amines eluting in Hexane/Ethyl Acetate.

The "Pre-Saturation" Technique (Crucial Step): Adding TEA only to the mobile phase is often insufficient because the initial silica bed strips the TEA, leaving the bottom of the column active.

• Slurry Pack: Prepare your silica slurry using Hexane + 1% TEA .

• Equilibrate: Flush the column with 2 column volumes (CV) of the starting eluent containing 1% TEA .

• Run: Perform the gradient (e.g., Hexane

  EtOAc) maintaining 1% TEA in both solvent bottles.

• Post-Run: TEA has a high boiling point (

  ). You must rotovap aggressively or use an azeotrope (e.g., heptane) to remove it from your product.

Protocol B: The Ammonia Method

Best for: Polar amines requiring Dichloromethane (DCM)/Methanol.

Ammonia is superior to TEA for polar compounds because it is volatile and easier to remove. However, it is not miscible in pure DCM.

• Preparation: Create a stock solution of "Ammoniated Methanol" (e.g., 7N

  in MeOH, commercially available).

• The "CMA" System: A common ratio is 80:20:1 (DCM : MeOH :

  ) .

• Warning: Do not exceed 10-15% Methanol in DCM if possible; silica begins to dissolve/degrade at high methanol concentrations, contaminating your product with white silica dust.

Comparative Data: Modifier Selection

Feature	Triethylamine (TEA)	Ammonium Hydroxide ( )
Primary Use	Low polarity (Hex/EtOAc)	High polarity (DCM/MeOH)
Volatility	Low (BP )	High (Gas evolves easily)
Removal	Difficult (Requires high vac/azeotrope)	Easy (Evaporates)
Mass Spec Risk	High (Ion suppression "ghost" peaks)	Low (MS compatible)
Risk Factor	Can form salts with product if not removed	Gas bubbles can crack column

Module 3: Stationary Phase Alternatives

Q: I tried modifiers, but my separation is still poor. What now?

A: Switch to Amine-Functionalized Silica . Instead of fighting the silanols with mobile phase additives, use a stationary phase where the surface is already basic. These phases have propyl-amine groups bonded to the silica surface.[2]

• Benefit: No TEA/Ammonia required in the mobile phase.

• Solvent: You can often use simple Hexane/EtOAc gradients, even for polar amines.

• Capacity: Slightly lower loading capacity than bare silica (approx. 50-70%).

Decision Tree for Purification Strategy:

Figure 2: Strategic workflow for selecting the correct purification method.

Module 4: Troubleshooting & FAQs

Q: My product decomposed on the column. What happened? A: If you used DCM (Dichloromethane), check your residence time. Secondary amines can react with DCM over time to form quaternary ammonium salts (N-methylation), especially if the column runs slowly or sits overnight.

• Fix: Switch to EtOAc/Hexane or Chloroform (if compatible).

Q: I recovered less mass than I loaded, but no other peaks eluted. A: This is "Irreversible Adsorption." Your amine formed a salt with the most acidic silanols and never eluted.

• Fix: Perform a "Flush." At the end of the run, switch to DCM : MeOH : TEA (80:18:2) . This highly polar, highly basic mixture will strip the remaining amine salts off the silica.

Q: Can I use Alumina instead? A: Yes, Basic Alumina (Activity Grade III) is an excellent alternative. It is naturally basic and requires no modifiers. However, it typically has lower theoretical plate counts (lower resolution) than silica and is more expensive.

References

• Biotage. "Purifying amines on silica: The effect of mobile phase modifiers." Biotage Flash Purification Blog. [Link]

• Chromatography Online. "Silica for HPLC Stationary Phases – A Five Minute Guide." LCGC International. [Link]

• Welch Materials. "Triethylamine as a Mobile Phase Additive: What Does It Do?" Welch Materials Technical Resources. [Link]

• Organic Chemistry Portal. "Flash Column Chromatography - Solvent Systems." Organic Chemistry Portal. [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. sorbtech.com [sorbtech.com]

Preventing over-alkylation in synthesis of N-ethyl-2,4-dimethoxybenzylamine

Technical Support Center: Secondary Amine Synthesis Module: Selective N-Alkylation of Electron-Rich Benzylamines Ticket ID: N-Et-DMB-001 Status: Open

Overview: The "Over-Alkylation" Trap

You are likely encountering one of two scenarios in the synthesis of N-ethyl-2,4-dimethoxybenzylamine :

• Direct Alkylation Route: You reacted 2,4-dimethoxybenzylamine with ethyl iodide/bromide and obtained a mixture of the desired secondary amine and the tertiary amine (N,N-diethyl) .

• Reductive Amination Route: You reacted 2,4-dimethoxybenzaldehyde with ethylamine and obtained the tertiary amine (bis-2,4-dimethoxybenzyl-N-ethylamine) .

This guide provides the definitive protocol to bypass these thermodynamic traps using Sodium Triacetoxyborohydride (STAB) , the industry-standard reagent for selective reductive amination.

Part 1: The Core Protocol (Reductive Amination)

Recommendation: Abandon direct alkylation (R-NH₂ + Et-X). It is statistically biased toward over-alkylation because the secondary amine product is more nucleophilic than the primary amine starting material.

The Solution: Reductive Amination using Sodium Triacetoxyborohydride (STAB) .[1] STAB is mild enough that it will not reduce the aldehyde/ketone competitively, but it will rapidly reduce the protonated imine species formed in situ.

Optimized Workflow

Parameter	Specification	Rationale
Precursor A	2,4-Dimethoxybenzaldehyde (1.0 equiv)	Electron-rich aldehyde; imine formation may be slower than average.
Precursor B	Ethylamine (2.0 M in THF or MeOH) (1.5 – 2.0 equiv )	CRITICAL: Excess amine ensures the aldehyde is consumed by amine, not by the product (which would lead to bis-benzylation).
Reductant	NaBH(OAc)₃ (STAB) (1.4 equiv)	Reduces the iminium ion faster than the carbonyl.
Solvent	DCE (1,2-Dichloroethane) or THF	DCE promotes faster reaction rates, but THF is safer/greener.
Additives	Acetic Acid (1.0 equiv)	Catalyzes imine formation without inhibiting STAB.

Step-by-Step Methodology

• Imine Formation (Equilibrium Setup):

  • Charge a reaction vessel with 2,4-dimethoxybenzaldehyde (1.0 equiv) dissolved in THF (0.2 M concentration).

  • Add Ethylamine (1.5–2.0 equiv).

  • Add Acetic Acid (1.0 equiv).

  • Checkpoint: Stir for 30–60 minutes at Room Temperature (RT). The electron-donating methoxy groups stabilize the carbonyl, so allow time for the imine equilibrium to establish.

• Selective Reduction:

  • Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) in a single portion.

  • Stir at RT for 4–16 hours. Monitor by TLC or LCMS.

  • Note: Gas evolution (H₂) is minimal compared to NaBH₄, but ensure venting.

• Quench & Isolation (The "Self-Validating" Purification):

  • Quench with saturated aqueous NaHCO₃ (basic pH is essential to free the amine).

  • Extract with Ethyl Acetate (x3).

  • Acid-Base Purification (Crucial for Purity):

    • Extract the organic layer with 1M HCl. (Product moves to Aqueous phase; non-basic impurities stay in Organic).

    • Wash the Aqueous phase with fresh ether/EtOAc.

    • Basify the Aqueous phase (pH > 12) with NaOH.

    • Extract back into EtOAc. Dry (Na₂SO₄) and concentrate.

Part 2: Troubleshooting & Diagnostics

Visualizing the Selectivity Mechanism

The following diagram illustrates why STAB succeeds where NaBH₄ fails.

Caption: Figure 1. Kinetic selectivity of STAB prevents direct reduction of the aldehyde, while excess amine prevents the target product from reacting with remaining aldehyde.

FAQ: Common Failure Modes

Q1: I used NaBH₄ because I didn't have STAB. Why is my yield low? A: NaBH₄ is a more aggressive reducing agent. It reduces the aldehyde to 2,4-dimethoxybenzyl alcohol faster than the imine can form.

• Fix: If you must use NaBH₄, you must use a stepwise procedure: reflux the aldehyde and amine in methanol for 2 hours (to force imine formation) before adding NaBH₄ at 0°C.

Q2: I see a spot for the tertiary amine (N,N-diethyl...). Why? A: This occurs if you used the Direct Alkylation method (Benzylamine + Ethyl Iodide). The secondary amine product is more nucleophilic than the primary amine starting material, causing it to "steal" the alkyl halide.

• Fix: Switch to the Reductive Amination protocol described above. If you are forced to use alkyl halides, you must use a large excess of the primary amine (5–10 equiv) to statistically favor mono-alkylation, which is wasteful.

Q3: My product is an oil and hard to handle. How do I solidify it? A: Secondary amines of this class are often oils. Convert it to the Hydrochloride salt:

• Dissolve the free base oil in dry Diethyl Ether.

• Add 2M HCl in Ether (or bubble HCl gas) dropwise.

• The N-ethyl-2,4-dimethoxybenzylamine HCl salt will precipitate as a white solid. Filter and wash with ether.

Part 3: Comparative Reagent Data

Select the right tool for the job. STAB is the clear winner for this application.

Reagent	Selectivity (Imine vs Carbonyl)	Risk of Over-Alkylation	Toxicity/Safety
NaBH(OAc)₃ (STAB)	High	Low	Low (Borate salts)
NaBH₃CN	High	Low	High (Generates HCN at low pH)
NaBH₄	Low (Reduces Aldehydes)	Moderate	Moderate (H₂ evolution)
H₂ / Pd-C	Moderate	High (Product can react with intermediates)	Flammability Risk

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][2] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][3][4][5] Studies on Direct and Indirect Reductive Amination Procedures.[1][2][3][4] The Journal of Organic Chemistry, 61(11), 3849–3862.[2][3] [Link]

• Gribble, G. W. (1998). Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System. Chemical Society Reviews, 27, 395-404. [Link]

• Salvatore, R. N. , Yoon, C. H., & Jung, K. W. (2001). Synthesis of secondary amines. Tetrahedron, 57(37), 7785-7811. [Link]

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]

Technical Support Center: Crystallization of N-ethyl-2,4-dimethoxybenzylamine hydrochloride

An in-depth technical guide by a Senior Application Scientist.

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the successful crystallization of N-ethyl-2,4-dimethoxybenzylamine hydrochloride. It is structured as a series of troubleshooting guides and frequently asked questions to directly address challenges encountered during experimental work.

Section 1: Understanding the Molecule

Before troubleshooting, it is crucial to understand the physicochemical properties of N-ethyl-2,4-dimethoxybenzylamine hydrochloride. As the hydrochloride salt of a secondary amine, its behavior in solution is governed by the polarity imparted by the ammonium salt group and the organic character of the dimethoxybenzyl and ethyl substituents.[1][2]

Property	Value / Description	Significance for Crystallization
Molecular Formula	C₁₁H₁₈ClNO₂	Affects molecular weight and packing in the crystal lattice.
Molecular Weight	231.72 g/mol	A key parameter for calculating molarity and yield.
Form	Hydrochloride Salt	Enhances aqueous solubility compared to the freebase.[1] Dictates the choice of polar solvents for dissolution.
Key Moieties	Aromatic ring, Ether groups, Secondary amine (as hydrochloride)	The dimethoxy groups increase lipophilicity, while the hydrochloride group increases polarity. This dual nature requires a careful balance in solvent selection.[1][3]
Melting Point	Not widely reported; related 2,4-dimethoxybenzylamine HCl melts at 188-190 °C.[3]	A sharp melting point is a primary indicator of purity post-crystallization.

Section 2: Troubleshooting Crystallization Issues (Q&A)

This section addresses the most common problems encountered during the crystallization of N-ethyl-2,4-dimethoxybenzylamine hydrochloride.

A1: This indicates that the solvent is too non-polar for your hydrochloride salt. Amine hydrochlorides require polar solvents to effectively break the ionic interactions of the crystal lattice.

• Immediate Action: If you are using a solvent like ethyl acetate or toluene, it is likely unsuitable for initial dissolution.

• Recommended Solvents: Switch to a more polar protic solvent. Isopropanol (IPA) is often an excellent starting point for amine hydrochlorides as it balances polarity for dissolution at high temperatures with lower solubility at room temperature, which is ideal for recovery.[4][5] Ethanol can also be effective, but many hydrochloride salts exhibit high solubility even at low temperatures, potentially leading to reduced yields.[4]

• Causality: The energy required to dissolve a crystalline solid must be offset by the energy released from solvating the individual ions and molecules. Polar protic solvents like alcohols are effective because their hydroxyl groups can hydrogen bond with the chloride anion and the protonated amine, facilitating dissolution.

A2: A clear solution after cooling indicates that the solution is not supersaturated, a necessary condition for crystal nucleation.[6] This can happen for two main reasons: too much solvent was used, or the compound is highly soluble in the solvent even at low temperatures.

• Troubleshooting Workflow:

Caption: Troubleshooting flowchart for failure of crystal nucleation.

• Expert Insight: Scratching the flask creates microscopic imperfections on the glass surface that can act as nucleation sites, lowering the energy barrier for the initial crystal formation.[7] When adding an anti-solvent, do so dropwise at room temperature. If you add it too quickly, you risk "crashing out" the product as an amorphous solid or oil.[8]

A3: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point or when the concentration of the solute is too high for orderly crystal lattice formation.[7] This is a common issue with impure compounds or when cooling is too rapid.

• Immediate Action:

  • Re-heat the mixture until the oil fully redissolves into a homogeneous solution.

  • Add a small amount (10-20% more) of the hot solvent to decrease the supersaturation level.[7]

  • Allow the solution to cool much more slowly. Insulating the flask with glass wool or placing it in a warm bath that cools slowly can promote proper crystal growth.

• Causality: The formation of a crystal lattice is a thermodynamically controlled process that requires molecules to arrange themselves in a highly ordered, low-energy state. Oiling out is a kinetically favored process where the disordered, high-energy liquid state is preserved upon phase separation. By adding more solvent and cooling slowly, you give the molecules more time and space to adopt the more stable crystalline arrangement.[9]

A4: Low yield is a frequent problem that can stem from several factors during the crystallization process.

• Common Causes & Solutions:

  • Excessive Solvent: Using too much solvent during the initial dissolution step is the most common cause. The compound will remain in the "mother liquor" even after cooling. Solution: Next time, add the hot solvent portion-wise until the solute just dissolves. To recover material from the current experiment, you can try to concentrate the mother liquor by evaporation and cool it again to obtain a second crop of crystals.

  • Premature Crystallization: If the compound crystallizes in the funnel during a hot gravity filtration step, you will lose a significant amount of product. Solution: Ensure your filtration apparatus (funnel, filter paper, receiving flask) is pre-heated. Use a fluted filter paper for a faster filtration rate.

  • Inappropriate Solvent Choice: As mentioned, some hydrochloride salts are quite soluble in solvents like ethanol even at 0 °C.[4] Solution: Consider switching to a solvent system where the solubility difference between hot and cold is more pronounced, such as isopropanol or an ethanol/ethyl acetate mixture.

  • Incomplete Cooling: Ensure the flask is cooled sufficiently. After reaching room temperature, placing the flask in an ice-water bath for at least 30 minutes can significantly improve recovery.

Section 3: General FAQs

A: The ideal solvent is one in which your compound is highly soluble at elevated temperatures but has low solubility at room temperature or below. For N-ethyl-2,4-dimethoxybenzylamine hydrochloride, a polar protic solvent is required.

• Screening Protocol:

  • Place ~20 mg of your crude material into several small test tubes.

  • To each tube, add a different solvent (e.g., isopropanol, ethanol, acetone, ethyl acetate, water) dropwise at room temperature. A good candidate will not dissolve the compound well.

  • Heat the tubes that showed poor solubility. A good solvent will now fully dissolve the compound.

  • Cool the tubes that showed good hot solubility. The ideal solvent will produce a high yield of crystalline solid.

• Common Solvents for Amine Hydrochlorides:

  • Good: Isopropanol, Ethanol.[4]

  • Potential Anti-solvents: Diethyl ether, Hexane, Ethyl Acetate.[4]

  • Use with Caution: Acetone can sometimes react with amines or be difficult to remove. Water can be effective but may lead to the formation of hydrates.[10][11]

A: Yes, discoloration often indicates the presence of impurities trapped in the crystal lattice or adsorbed on the crystal surface.[8] These are often highly colored, polar, polymeric byproducts from the reaction.

• Decolorization Protocol:

  • Dissolve the impure crystals in the minimum amount of appropriate hot solvent.

  • Add a very small amount of activated charcoal (1-2% of the solute's weight) to the hot solution.

  • Swirl the mixture and keep it hot for a few minutes. Caution: Do not add charcoal to a boiling solution, as it can cause violent bumping.

  • Perform a hot gravity filtration to remove the charcoal. The filtrate should be colorless.

  • Allow the filtered solution to cool and crystallize as usual.[9]

Section 4: Standard Experimental Protocols

• Dissolution: Place the crude N-ethyl-2,4-dimethoxybenzylamine hydrochloride in an appropriately sized Erlenmeyer flask. Add a magnetic stir bar. Add a small volume of isopropanol and heat the mixture to a gentle boil with stirring.

• Saturation: Continue adding small portions of hot IPA until the solid has just dissolved completely, creating a saturated solution. Avoid adding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities or discoloration (after charcoal treatment) are present, perform a hot gravity filtration into a clean, pre-warmed flask.

• Crystallization: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature. To maximize yield, subsequently place the flask in an ice-water bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold isopropanol to remove any residual mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

• Dissolution: Dissolve the crude material in a minimum amount of a "good" solvent (e.g., ethanol) at room temperature.

• Anti-Solvent Addition: While stirring, slowly add a miscible "poor" solvent (an anti-solvent, e.g., diethyl ether) dropwise.[4]

• Nucleation: Continue adding the anti-solvent until the solution becomes faintly cloudy (turbid). This indicates the point of supersaturation.

• Crystal Growth: If necessary, gently warm the solution until it becomes clear again, then allow it to cool slowly to room temperature. The crystals should form as the solubility decreases.

• Isolation & Drying: Isolate, wash (with a solvent mixture rich in the anti-solvent), and dry the crystals as described in the single-solvent protocol.

Caption: Standard workflow for single-solvent recrystallization.

References

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?. ResearchGate. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• European Patent Office. (2007, June 25). Crystallization of hydrohalides of pharmaceutical compounds - EP 2436381 A1.

• Virtual Amrita Laboratories. Recrystallization. Amrita Vishwa Vidyapeetham. [Link]

• BIA Separations. Crystallisation in pharmaceutical processes. [Link]

• Reddit. (2021, March 3). Can i still crystallize salts even when there is impurities in the solution?. r/chemhelp. [Link]

• PubChem. 2,4-Dimethoxybenzylamine hydrochloride. National Institutes of Health. [Link]

• PubMed. (2004, January 9). Aqueous solubility study of salts of benzylamine derivatives and p-substituted benzoic acid derivatives using X-ray crystallographic analysis. [Link]

• LookChem. Cas 20781-20-8, 2,4-Dimethoxybenzylamine. [Link]

• Salway, A. H. (1913). Synthesis of 4:6-dimethoxy-2-beta-methylaminoethylbenzaldehyde. Journal of the Chemical Society, Transactions, 103, 1320-1325. [Link]

• Cronin, J. S., et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Organic Process Research & Development, 24(5), 734-743. [Link]

• Longdom Publishing. (2025). Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability. Journal of Chromatography & Separation Techniques, 16(1). [Link]

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• 1. N-(3,4-dimethoxybenzyl)-N-ethylamine hydrochloride | 40171-95-7 | Benchchem [benchchem.com]
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• 11. ia600804.us.archive.org [ia600804.us.archive.org]

Reference Data & Comparative Studies

A Guide to the ¹H NMR Spectral Analysis of (2,4-Dimethoxyphenyl)methylamine: A Comparative Approach

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone technique for this purpose. This guide provides an in-depth analysis of the ¹H NMR spectrum of (2,4-Dimethoxyphenyl)methylamine, a versatile building block in medicinal chemistry. Rather than a simple spectral interpretation, we will embark on a comparative journey, dissecting the spectrum by drawing parallels with structurally related, simpler molecules. This approach not only facilitates a robust assignment of the target molecule's resonances but also offers a deeper understanding of substituent effects on the magnetic environment of protons.

The Subject of Our Analysis: (2,4-Dimethoxyphenyl)methylamine

(2,4-Dimethoxyphenyl)methylamine is an aromatic amine featuring a benzene ring substituted with two electron-donating methoxy groups at positions 2 and 4, and a methylamine group at position 1. The interplay of these substituents creates a unique electronic environment that is reflected in its ¹H NMR spectrum. Understanding this spectrum is crucial for confirming its identity and purity.

A Predictive Analysis Based on First Principles and Comparative Data

• Benzylamine : To understand the signals of the benzylic protons and the aromatic system without methoxy substituents.

• Anisole (Methoxybenzene) : To observe the influence of a single methoxy group on the aromatic protons.

• Veratrole (1,2-Dimethoxybenzene) and 1,4-Dimethoxybenzene : To examine the combined effect of two methoxy groups on the aromatic ring.

• 2,4-Dimethoxytoluene : As a close structural analog to understand the aromatic proton environment.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

For researchers aiming to acquire their own data, the following protocol outlines the standard procedure for obtaining a high-resolution ¹H NMR spectrum of a small organic molecule like (2,4-Dimethoxyphenyl)methylamine.

Workflow for ¹H NMR Spectrum Acquisition

Caption: Standard workflow for ¹H NMR sample preparation, data acquisition, and processing.

Deconstructing the Spectrum: A Region-by-Region Analysis and Comparison

The ¹H NMR spectrum of (2,4-Dimethoxyphenyl)methylamine can be divided into four distinct regions: the aliphatic amine and methylene protons, the methoxy protons, and the aromatic protons.

The Aliphatic Region (1.0 - 4.0 ppm)

• -NH₂ Protons : The two protons of the primary amine group are expected to appear as a broad singlet. The chemical shift of amine protons can be highly variable and is dependent on concentration, solvent, and temperature due to hydrogen bonding and exchange. A typical range is between 1.0 and 5.0 ppm. In many cases, these protons exchange with trace amounts of D₂O in the solvent, leading to a diminished or absent signal.[1]

• -CH₂- Protons : The two benzylic protons adjacent to the amine group will appear as a singlet. Based on data for benzylamine, where these protons appear around 3.8-3.9 ppm, a similar chemical shift is expected for our target molecule.[2][3] The electron-donating methoxy groups on the ring are not expected to significantly alter the chemical shift of these protons.

The Methoxy Region (3.5 - 4.0 ppm)

• -OCH₃ Protons : The two methoxy groups at positions 2 and 4 are in different chemical environments and are therefore expected to give rise to two distinct singlets. Each singlet will integrate to three protons. In anisole, the methoxy protons appear around 3.7-3.8 ppm.[4][5] For 1,4-dimethoxybenzene, the two equivalent methoxy groups give a single peak at approximately 3.75 ppm.[6] In veratrole (1,2-dimethoxybenzene), the two methoxy groups are also equivalent and resonate around 3.86 ppm.[7] In our target molecule, the C2-OCH₃ and C4-OCH₃ will be non-equivalent, and we can predict two singlets in the range of 3.8 to 3.9 ppm.

The Aromatic Region (6.0 - 7.5 ppm)

The aromatic region is the most informative for confirming the substitution pattern. The two electron-donating methoxy groups and the electron-donating (by induction) methylamine group will shield the aromatic protons, causing them to resonate at a higher field (lower ppm) compared to benzene (7.36 ppm).

• H-6 Proton : This proton is ortho to the methylamine group and meta to the C4-methoxy group. It will appear as a doublet, coupled to the H-5 proton.

• H-5 Proton : This proton is meta to the methylamine group and ortho to the C4-methoxy group. It will appear as a doublet of doublets, coupled to both the H-6 and H-3 protons.

• H-3 Proton : This proton is ortho to both the C2- and C4-methoxy groups. It will appear as a doublet, coupled to the H-5 proton.

The strong shielding effect of the two methoxy groups will push the signals for these protons significantly upfield.

Comparative Spectral Data

To provide a quantitative comparison, the following table summarizes the approximate ¹H NMR chemical shifts for our target molecule and its comparators.

Compound	Aromatic Protons (ppm)	Methoxy Protons (ppm)	Benzylic Protons (ppm)
(2,4-Dimethoxyphenyl)methylamine (Predicted)	H-3: ~6.4 (d)H-5: ~6.5 (dd)H-6: ~7.1 (d)	C2-OCH₃: ~3.8 (s)C4-OCH₃: ~3.85 (s)	~3.8 (s)
Benzylamine [2][8]	~7.2-7.4 (m)	-	~3.85 (s)
Anisole [4][5]	ortho: ~6.88 (d)meta: ~7.26 (t)para: ~6.92 (t)	~3.75 (s)	-
1,2-Dimethoxybenzene (Veratrole) [7][9]	~6.89 (m)	~3.86 (s)	-
1,4-Dimethoxybenzene [6]	~6.82 (s)	~3.75 (s)	-
2,4-Dimethoxytoluene [10]	H-3: ~6.4 (d)H-5: ~6.45 (dd)H-6: ~7.0 (d)	C2-OCH₃: ~3.75 (s)C4-OCH₃: ~3.8 (s)	- (CH₃ at ~2.1 ppm)

Note: Chemical shifts are approximate and can vary with solvent and concentration. d = doublet, dd = doublet of doublets, t = triplet, m = multiplet, s = singlet.

Molecular Structures for Comparison

Caption: Structures of the target molecule and its comparators.

Conclusion

The ¹H NMR spectrum of (2,4-Dimethoxyphenyl)methylamine is a rich source of structural information. By systematically analyzing each region of the spectrum and comparing it with the spectra of simpler, related molecules, a confident assignment of all proton resonances can be achieved. The electron-donating methoxy groups play a dominant role in shaping the aromatic region of the spectrum, causing a characteristic upfield shift of the ring protons. This comparative approach not only validates the structure of the target molecule but also reinforces the fundamental principles of how molecular structure dictates NMR spectral features. For researchers in drug development and organic synthesis, this detailed understanding is indispensable for ensuring the integrity of their chemical entities.

References

• PubChem. Veratrole | C8H10O2 | CID 7043. National Center for Biotechnology Information. [Link]

• SpectraBase. Anisole - Optional[1H NMR] - Spectrum. [Link]

• FooDB. Showing Compound 1,2-Dimethoxybenzene (FDB008865). [Link]

• ResearchGate. 13 C and 1 H NMR spectra for the reactant and products of labeled anisole treated at 500 °C. [Link]

• Supporting Information. General Information. [Link]

• SpectraBase. Anisole. [Link]

• Chegg. Solved The ?1H-NMR of anisole is shown below. Assign the. [Link]

• The Royal Society of Chemistry. Supporting Information Direct and Indirect Hyperpolarisation of Amines using paraHydrogen. [Link]

• Max Planck Institute of Colloids and Interfaces. Supporting Information. [Link]

• ResearchGate. 1H and 13C NMR studies of the conformational mobility of 1,2-dimethoxybenzene in solution. [Link]

• Doc Brown's Chemistry. 1H proton nmr spectrum of methylamine CH5N CH3NH2. [Link]

• Max Planck Institute for Chemical Energy Conversion. Supporting Information. [Link]

• University of Wisconsin-Madison. NMR Chemical Shifts. [Link]

• University of California, Los Angeles. Interpreting simple 1H-NMR spectra - Spin-spin coupling, n+1 rule. [Link]

• NIST WebBook. 2,4-Dimethoxytoluene. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. A 1H NMR investigation of the conformational properties of 1,2-dimethoxybenzene. [Link]

• University of Potsdam. Tables For Organic Structure Analysis. [Link]

• The Royal Society of Chemistry. Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene. [Link]

• ResearchGate. (PDF) On NH NMR Chemical Shifts, Part I. [Link]

• Organometallics. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

• The Royal Society of Chemistry. Template for Electronic Submission to ACS Journals. [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Dimethoxybenzylamines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Positional Isomers

Dimethoxybenzylamines are a class of organic compounds that serve as crucial building blocks and intermediates in the synthesis of various pharmaceuticals and research chemicals. The specific biological activity of a target molecule is often highly dependent on the substitution pattern of the aromatic ring. Consequently, the ability to unambiguously identify the positional isomers of dimethoxybenzylamine—such as 2,3-, 2,4-, 2,5-, 3,4-, and 3,5-dimethoxybenzylamine—is of paramount importance in synthetic chemistry, quality control, and forensic analysis.

Electron Ionization Mass Spectrometry (EI-MS), a cornerstone of molecular structure elucidation, presents a unique challenge for these isomers. The EI mass spectra of positional isomers can be remarkably similar, often leading to a high probability of misidentification if relying solely on library matching.[1][2] This guide provides an in-depth comparison of the fragmentation patterns of dimethoxybenzylamine isomers, offering a framework for their differentiation based on subtle but significant differences in their mass spectra. We will delve into the core fragmentation mechanisms, the influence of methoxy group positioning—particularly the "ortho effect"—and provide a robust experimental protocol for reliable analysis.

Core Fragmentation Pathways in Dimethoxybenzylamines

Under electron ionization, dimethoxybenzylamine molecules undergo a series of predictable fragmentation reactions. Understanding these foundational pathways is key to interpreting their mass spectra.

• Alpha-Cleavage (α-Cleavage): This is one of the most dominant fragmentation pathways for amines.[3][4] It involves the cleavage of the C-C bond adjacent to the nitrogen atom. For dimethoxybenzylamines, this results in the formation of a stable, resonance-delocalized iminium ion.

• Benzylic Cleavage: The bond between the benzylic carbon and the amino group can cleave, leading to the formation of a dimethoxybenzyl cation. This cation is a prominent feature in the spectra of these compounds.

• Loss of Neutral Fragments: The initial molecular ion or subsequent fragment ions can lose small, stable neutral molecules. For dimethoxybenzylamines, this includes the loss of a methyl radical (•CH₃) from a methoxy group, or the loss of formaldehyde (CH₂O).

• Rearrangements: Fragment ions can undergo rearrangements to form more stable structures. A notable example is the rearrangement of the dimethoxybenzyl cation to a more stable dimethoxytropylium ion.

The "Ortho Effect": A Key Differentiator

The "ortho effect" in mass spectrometry refers to unique fragmentation pathways that occur when two substituents are adjacent (in the ortho position) on an aromatic ring.[5] These pathways are often triggered by through-space interactions between the adjacent groups, which are not possible for meta and para isomers. For dimethoxybenzylamines, the 2,3- and 2,6- isomers are susceptible to this effect. A common manifestation of the ortho effect for methoxy-substituted compounds is the loss of a neutral molecule like methanol (CH₃OH), which involves the transfer of a hydrogen atom from one substituent to the other.[5] This can lead to the formation of unique fragment ions or alter the relative abundances of common fragments, providing a diagnostic tool for identifying these specific isomers.

Comparative Fragmentation Analysis of Dimethoxybenzylamine Isomers

While the mass spectra of the various dimethoxybenzylamine isomers share many common fragments, the relative abundances of these ions differ in a predictable manner based on the position of the methoxy groups. The molecular ion (M•+) for dimethoxybenzylamine (C₉H₁₃NO₂) has a nominal mass of m/z 167.

The primary fragmentation pathway for all isomers is the benzylic cleavage, leading to the formation of the dimethoxybenzyl cation at m/z 151 . This is often the base peak or a very abundant ion. Another key fragment is the iminium ion at m/z 30 resulting from α-cleavage. However, the subsequent fragmentation of the m/z 151 ion provides the most valuable information for isomer differentiation.

Proposed Fragmentation Pathways

Below are the proposed fragmentation pathways for representative isomers.

Figure 1: General fragmentation pathways for dimethoxybenzylamines.

Isomer-Specific Fragmentation Patterns

• 3,4-Dimethoxybenzylamine: This isomer produces a very stable m/z 151 cation. The subsequent loss of a methyl radical to form m/z 136, followed by the loss of carbon monoxide to yield m/z 108, is a characteristic pathway. The loss of formaldehyde (CH₂O) to form m/z 121 is less pronounced compared to other isomers.

• 2,4- and 2,5-Dimethoxybenzylamine: These isomers also show a strong peak at m/z 151. The presence of a methoxy group at the 2-position facilitates the loss of formaldehyde (CH₂O) from the m/z 151 ion, leading to a more abundant ion at m/z 121 compared to the 3,4- and 3,5- isomers.

• 3,5-Dimethoxybenzylamine: The meta positioning of the methoxy groups leads to a relatively stable m/z 151 ion. The fragmentation pattern is generally simple, with less pronounced secondary fragmentation compared to the ortho and para substituted isomers.

• 2,3- and 2,6-Dimethoxybenzylamine (Ortho Effect): The proximity of the two methoxy groups in these isomers introduces steric hindrance and enables the "ortho effect". This can result in a unique fragmentation, such as the loss of a neutral methanol molecule (CH₃OH, 32 Da) from the molecular ion or a prominent fragment ion, although this is not always observed. More commonly, the steric strain can influence the relative rates of other fragmentation pathways, leading to a different abundance ratio of common ions (e.g., m/z 151 vs. m/z 121) compared to other isomers. For the 2,6-isomer, a more pronounced loss of a methyl radical from the m/z 151 ion might be expected due to steric relief.

Summary of Key Diagnostic Ions

The following table summarizes the expected key ions and their relative abundances for differentiating dimethoxybenzylamine isomers. Note that absolute abundances can vary between instruments.

Isomer	Molecular Ion (m/z 167)	Base Peak (m/z)	Key Fragment Ions and Expected Relative Abundance	Differentiating Features
2,3-	Weak to moderate	151	m/z 121: Moderatem/z 136: Moderate	Potential for unique "ortho effect" fragments; altered 151/121 ratio.
2,4-	Weak to moderate	151	m/z 121: Abundantm/z 136: Moderate	High abundance of m/z 121 due to ortho-methoxy group.
2,5-	Weak to moderate	151	m/z 121: Abundantm/z 136: Moderate	Similar to 2,4-isomer, differentiation may require chromatographic separation.
2,6-	Weak	151	m/z 121: Moderatem/z 136: Abundant	"Ortho effect" may lead to enhanced loss of a methyl radical (m/z 136).
3,4-	Moderate	151	m/z 121: Lowm/z 136: Abundantm/z 108: Moderate	Prominent m/z 136 and m/z 108 fragments.
3,5-	Moderate	151	m/z 121: Lowm/z 136: Moderate	Relatively simple spectrum dominated by m/z 151.

Experimental Protocol: GC-MS Analysis of Dimethoxybenzylamines

A robust analytical method requires both effective chromatographic separation and mass spectrometric analysis. Gas chromatography is highly recommended to separate the isomers prior to their introduction into the mass spectrometer.[6]

Methodology

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the dimethoxybenzylamine standard or sample.

  • Dissolve in 1 mL of a suitable solvent such as methanol or ethyl acetate to create a 1 mg/mL stock solution.

  • Perform serial dilutions to a working concentration of 1-10 µg/mL. The optimal concentration should be determined empirically to avoid detector saturation.

• Gas Chromatography (GC) Parameters:

  • GC System: Agilent 8890 GC or equivalent.

  • Injector: Split/Splitless inlet, operated in split mode (e.g., 20:1 split ratio) to handle the concentration.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C. Rationale: Ensures rapid volatilization of the analytes without thermal degradation.

  • Column: A mid-polarity column is recommended for good separation of these isomers. A (5%-phenyl)-methylpolysiloxane column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm) is a good starting point.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 10 °C/min to 280 °C.

    • Final hold: Hold at 280 °C for 5 minutes.

    • Rationale: A temperature ramp allows for the separation of isomers with different boiling points and interactions with the stationary phase. An isothermal run may be necessary to separate co-eluting isomers.[1]

• Mass Spectrometry (MS) Parameters:

  • MS System: Agilent 5977B MSD or equivalent single quadrupole or ion trap mass spectrometer.

  • Ionization Mode: Electron Ionization (EI) at 70 eV. Rationale: 70 eV is the standard energy for EI, which produces reproducible fragmentation patterns that are comparable to spectral libraries.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: m/z 40-400. Rationale: This range covers the molecular ion and all expected fragments.

  • Scan Rate: A scan rate that provides at least 10-15 scans across each chromatographic peak is recommended for good spectral quality.

Workflow Diagram

Figure 2: Workflow for the GC-MS analysis of dimethoxybenzylamines.

Conclusion

Differentiating the positional isomers of dimethoxybenzylamine by mass spectrometry is a nuanced but achievable task. While their EI mass spectra are often very similar, a systematic analysis of the fragmentation patterns, particularly the secondary fragmentation of the dimethoxybenzyl cation (m/z 151), can reveal key differences. The relative abundances of ions such as m/z 121 and m/z 136, influenced by the position of the methoxy groups and potential "ortho effects," serve as diagnostic markers. For unambiguous identification, it is imperative to couple mass spectrometry with a robust chromatographic separation method, such as gas chromatography. By understanding the underlying fragmentation mechanisms and employing a systematic analytical approach as outlined in this guide, researchers can confidently identify these critical isomers, ensuring the integrity and success of their scientific endeavors.

References

• Differentiating Positional Isomers of the 2‐(Dimethoxyphenyl)‐ N ‐(2‐(trifluoromethoxy)benzyl)ethanamine Series: A Chromatography‐Mass Spectrometry Approach. (2025). ResearchGate. [Link]

• Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. (n.d.). National Institutes of Health. Retrieved February 15, 2026, from [Link]

• The Differentiation of 2,5-Dimethoxy-N-(N-Methoxybenzyl)Phenethylamine (NBOMe) Isomers Using GC Retention Indices and Multivariate Analysis of Ion Abundances in Electron Ionization Mass Spectra. (2019). National Institute of Justice. [Link]

• Potential of chromatography and mass spectrometry for the differentiation of three series of positional isomers of 2-(dimethoxyphenyl)-N-(2-halogenobenzyl)ethanamines. (2022). Drug Testing and Analysis, 14(6), 1102-1115. [Link]

• Synthesis, determination of analytical characteristics and differentiation of positional isomers in the series of N‐(2‐methoxybenzyl)‐2‐(dimethoxyphenyl)ethanamine by means of chromatography‐mass spectrometry. (2020). ResearchGate. [Link]

• Synthesis and determination of analytical characteristics and differentiation of positional isomers in the series of N-(2-methoxybenzyl)-2-(dimethoxyphenyl)ethanamine using chromatography-mass spectrometry. (2020). Drug Testing and Analysis, 12(8), 1136-1145. [Link]

• Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. (2004). Journal of Mass Spectrometry, 39(9), 1026-1035. [Link]

• Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations. (2004). ResearchGate. [Link]

• 2,6-Dimethoxybenzylamine. (n.d.). NIST WebBook. Retrieved February 15, 2026, from [Link]

• Ortho effect in electron ionization mass spectrometry of N-acylanilines bearing a proximal halo substituent. (2008). Journal of the American Society for Mass Spectrometry, 19(10), 1469-1473. [Link]

• 3,4-Dimethoxybenzylamine. (n.d.). NIST WebBook. Retrieved February 15, 2026, from [Link]

• MassBank. (n.d.). massbank.eu. Retrieved February 15, 2026, from [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. Retrieved February 15, 2026, from [Link]

• The Main Fragmentation Reactions of Organic Compounds. (n.d.). Thieme. Retrieved February 15, 2026, from [Link]

• Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. (2023). LinkedIn. [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. (2016). Natural Product Reports, 33(3), 436-464. [Link]

• Fragmentation mechanisms in electron impact mass spectrometry. (n.d.). University of Copenhagen. Retrieved February 15, 2026, from [Link]

• Fragmentation differences in the EI spectra of three synthetic cannabinoid positional isomers. (2014). Forensic Science International, 242, 119-124. [Link]

• Mass Spectrometry Data Center. (n.d.). NIST. Retrieved February 15, 2026, from [Link]

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• 6. 2,4-Dimethoxybenzylamine hydrochloride(20781-21-9) MS spectrum [chemicalbook.com]

Stability Comparison: 2,4-Dimethoxybenzyl (DMB) vs. p-Methoxybenzyl (PMB) Protecting Groups

[1]

Executive Summary

For researchers designing multi-step syntheses, the choice between p-Methoxybenzyl (PMB) and 2,4-Dimethoxybenzyl (DMB) hinges on acid lability . While both groups protect alcohols/amines and are cleaved oxidatively (DDQ/CAN), DMB is significantly more acid-labile than PMB.

• Select DMB when you need a group that can be removed under mildly acidic conditions (e.g., 1–5% TFA, dilute Lewis acids) while leaving PMB or other benzyl ethers intact.

• Select PMB when you require stability against mild acids but still want the option of oxidative removal (DDQ) or stronger acid cleavage later.

This guide details the mechanistic basis, stability profiles, and experimental protocols to leverage these differences for orthogonal protection strategies.

Mechanistic Basis: The Electronic Advantage

The difference in stability is purely electronic. Both groups rely on the stabilization of the benzylic carbocation (or radical cation) formed during cleavage.

• PMB (p-Methoxybenzyl): Contains one electron-donating methoxy group at the para position.[1] This stabilizes the transition state via resonance.

• DMB (2,4-Dimethoxybenzyl): Contains two electron-donating methoxy groups (ortho and para). The additional ortho-methoxy group provides synergistic donation, making the DMB carbocation/radical cation significantly more stable and faster to form.

Diagram 1: Mechanistic Resonance Stabilization

The following diagram illustrates why DMB cleavage is energetically more favorable (faster) than PMB.

Figure 1: Mechanistic comparison showing the enhanced carbocation stabilization in DMB due to the additional ortho-methoxy group.

Stability Profile Comparison

The following table synthesizes experimental data to compare the reactivity of DMB and PMB under standard synthetic conditions.

Table 1: Comparative Stability Matrix

Condition Type	Reagent / Condition	PMB Behavior	DMB Behavior	Verdict
Acidic (Mild)	1–5% TFA / DCM	Stable (mostly)	Cleaved (Rapidly)	Orthogonal: DMB removed, PMB stays.
Acidic (Strong)	Neat TFA or HCl	Cleaved	Cleaved (Instantly)	No selectivity.
Oxidative	DDQ / DCM:H₂O	Cleaved	Cleaved (Faster)	Kinetic selectivity possible (DMB first), but difficult to control.
Oxidative	CAN / MeCN:H₂O	Cleaved	Cleaved	No practical selectivity.
Hydrogenation	H₂, Pd/C	Cleaved	Cleaved	Generally no selectivity.
Basic	NaOH, NaH, K₂CO₃	Stable	Stable	Both excellent for base-mediated steps.
Reducing	LiAlH₄, NaBH₄	Stable	Stable	Compatible with hydride reductions.

Key Insight: The "Acid Window"

The most valuable operational difference is the "Acid Window."

• DMB is sensitive to weak acids (e.g., dilute TFA, acetic acid with heat, mild Lewis acids).

• PMB requires a threshold of acidity to cleave.

• Application: You can deprotect a DMB ether using 1% TFA in DCM while a PMB ether on the same molecule remains intact.

Experimental Protocols

Protocol A: Selective Acidic Deprotection of DMB

Target: Removal of DMB in the presence of PMB or other acid-stable groups.

Reagents:

• Trifluoroacetic acid (TFA)[2][3]

• Dichloromethane (DCM)

• Scavenger (Anisole or Triethylsilane - Crucial to prevent recombination)

Procedure:

• Preparation: Dissolve the substrate (1.0 equiv) in anhydrous DCM (0.1 M concentration).

• Scavenger: Add Anisole (5.0 equiv) or Triethylsilane (2.0 equiv). Note: The electron-rich DMB cation is highly reactive; without a scavenger, it may re-attach to other nucleophiles.

• Acidolysis: Cool to 0°C. Add TFA dropwise to reach a final concentration of 1% to 5% v/v (e.g., for 10 mL DCM, add 0.1–0.5 mL TFA).

• Monitoring: Stir at 0°C. Monitor by TLC. DMB cleavage typically occurs within 15–60 minutes . PMB should remain largely unaffected.

• Quench: Pour into saturated aqueous NaHCO₃. Extract with DCM.

• Purification: Flash chromatography.

Protocol B: Oxidative Deprotection (DDQ)

Target: Removal of PMB or DMB (Non-selective or Kinetic).

Reagents:

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)[1][3][4][5][6]

• DCM / Water (18:1 ratio)

Procedure:

• Preparation: Dissolve substrate in DCM:H₂O (18:1 v/v, 0.1 M).

• Oxidation: Add DDQ (1.2–1.5 equiv). The mixture will turn deep green/red/brown (charge transfer complex).

• Reaction: Stir at Room Temperature.

  • DMB: Often complete in <30 mins.

  • PMB: Typically requires 1–4 hours.

• Workup: Quench with saturated aqueous NaHCO₃ and dilute sodium thiosulfate (to reduce excess DDQ). The organic layer should turn colorless or pale yellow.

• Extraction: Wash with brine, dry over Na₂SO₄, and concentrate.

Decision Logic: When to Use Which?

Use the following decision tree to select the correct protecting group for your synthetic route.

Diagram 2: Selection Workflow

Figure 2: Logical workflow for selecting between Benzyl, PMB, and DMB based on synthetic requirements.

Field Insights & Troubleshooting

The "Scavenger" Rule

Because DMB forms such a stable carbocation, it is a "sticky" leaving group. If you deprotect DMB with acid and observe low yields or complex mixtures, it is likely due to alkylation of the substrate by the liberated DMB cation.

• Solution: Increase the equivalents of scavenger (Anisole, Thioanisole, or Triethylsilane) to 10–20 equiv.

Kinetic Selectivity with DDQ

While DMB oxidizes faster than PMB, achieving "perfect" selectivity with DDQ is operationally difficult.

• Recommendation: Do not rely on DDQ to distinguish between DMB and PMB unless you have strictly controlled conditions (low temperature, exact stoichiometry). Rely on acid (Protocol A) for orthogonality.

References

• Horita, K., et al. "On the selectivity of deprotection of benzyl, PMB, and DMB groups."[7] Tetrahedron, 1986, 42, 3021.[7] [Link]

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th Ed., Wiley-Interscience. (Standard Reference for PMB/DMB conditions).

• Total Synthesis. PMB Protecting Group: Protection & Deprotection Mechanism. [Link]

• Chem-Station. p-Methoxybenzyl (PMB) Protective Group. [Link]

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• 5. Highly Selective and Catalytic C–N Bond Cleavage of Tertiary Sulfonamides: Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 6. arkat-usa.org [arkat-usa.org]
• 7. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]

Differentiating 2,4-dimethoxy from 3,4-dimethoxy isomers by NMR

< A Senior Application Scientist's Guide to Differentiating 2,4- and 3,4-Dimethoxy Isomers by NMR Spectroscopy

In the realm of synthetic chemistry and drug development, the precise structural elucidation of molecules is paramount. Positional isomers, such as those bearing 2,4- and 3,4-dimethoxy substitution patterns on an aromatic ring, often exhibit subtle yet critical differences in their biological activity. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for unambiguously distinguishing between such closely related structures. This guide provides an in-depth, experience-driven comparison of NMR methodologies to confidently assign the correct isomeric form.

The Challenge: Subtle Differences, Significant Consequences

The electronic environments of the aromatic protons and carbons in 2,4- and 3,4-dimethoxy isomers are distinct, yet can be deceptively similar. A cursory analysis of a simple one-dimensional (1D) ¹H NMR spectrum may not always provide a definitive answer. Therefore, a multi-faceted NMR approach, leveraging both 1D and two-dimensional (2D) techniques, is essential for a robust and self-validating structural assignment.

Part 1: Foundational Analysis with 1D NMR

¹H NMR: A First Look at the Aromatic Region

The aromatic region of the ¹H NMR spectrum (typically δ 6.5-8.5 ppm) provides the initial clues to the substitution pattern.[1] The number of signals, their chemical shifts, and their coupling patterns are all diagnostic.

• 2,4-Dimethoxy Isomer: Due to its lower symmetry, the 2,4-isomer is expected to show three distinct signals in the aromatic region, corresponding to the three non-equivalent aromatic protons. The coupling pattern will typically be more complex than a simple para-substituted system.[2]

• 3,4-Dimethoxy Isomer: This isomer possesses a higher degree of symmetry, often resulting in a more simplified aromatic spectrum. Depending on the other substituents on the ring, it can present as an ABX or a more straightforward pattern.

Causality Behind Chemical Shifts: The methoxy group is an electron-donating group, which increases the electron density at the ortho and para positions of the aromatic ring. This increased electron density leads to greater shielding of the protons at these positions, causing them to resonate at a higher field (lower ppm).[3][4] In the 2,4-isomer, the proton at position 5 is ortho to the methoxy group at position 4 and meta to the methoxy group at position 2, leading to a distinct chemical shift compared to the other aromatic protons.

¹³C NMR: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information by revealing the number of unique carbon environments.[5][6]

• Symmetry is Key: The number of signals in the aromatic region of the ¹³C NMR spectrum (typically δ 110-160 ppm) directly reflects the symmetry of the molecule.[7][8]

  • The 2,4-dimethoxy isomer , being less symmetric, will exhibit six distinct signals for the aromatic carbons.

  • The 3,4-dimethoxy isomer , with its plane of symmetry, will show only four signals for the aromatic carbons, as two pairs of carbons are chemically equivalent.[5]

The chemical shifts of the methoxy carbons themselves can also be informative, though they are generally less diagnostic for distinguishing these specific isomers.[9][10]

Part 2: Definitive Assignment with 2D NMR

While 1D NMR provides a strong foundation, 2D NMR experiments offer unambiguous proof of connectivity and spatial relationships, solidifying the structural assignment.

HMBC: Through-Bond Correlations

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is a powerful tool for establishing long-range (typically 2-3 bond) correlations between protons and carbons.[11][12] This is particularly useful for connecting the methoxy groups to specific positions on the aromatic ring.

• The Strategy: By observing the correlations between the methoxy protons and the aromatic carbons, one can definitively map the substitution pattern.

  • In the 2,4-dimethoxy isomer , the protons of the methoxy group at C-2 will show a correlation to the carbon at C-2, and likely to C-1 and C-3. Similarly, the methoxy protons at C-4 will correlate to C-4, and likely to C-3 and C-5.

  • In the 3,4-dimethoxy isomer , the methoxy protons at C-3 will correlate to C-3, and likely C-2 and C-4. The methoxy protons at C-4 will correlate to C-4, and likely C-3 and C-5.

The key is to identify the unique correlation patterns that can only be explained by one of the two isomeric structures.

NOESY: Through-Space Correlations

The Nuclear Overhauser Effect Spectroscopy (NOESY) experiment reveals protons that are close to each other in space, irrespective of their through-bond connectivity.[13][14] This is an invaluable tool for confirming the substitution pattern, especially when HMBC data is ambiguous.

• The Principle: An NOE is observed between two protons if they are spatially proximate (typically within 5 Å).[15]

  • For the 2,4-dimethoxy isomer , a clear NOE should be observed between the protons of the methoxy group at C-2 and the aromatic proton at C-3.

  • For the 3,4-dimethoxy isomer , an NOE would be expected between the protons of the methoxy group at C-3 and the aromatic proton at C-2, as well as between the methoxy protons at C-4 and the aromatic proton at C-5.

The presence or absence of these key NOE cross-peaks provides definitive evidence for the correct isomer.

Experimental Protocols

Sample Preparation: The Foundation of Quality Data

High-quality NMR data begins with meticulous sample preparation.[16][17]

• Analyte Quantity: For a standard ¹H NMR spectrum, 5-25 mg of the compound is typically sufficient. For ¹³C and 2D NMR experiments, a more concentrated sample of 50-100 mg is recommended.[16][18]

• Solvent Selection: Use a deuterated solvent (e.g., CDCl₃, DMSO-d₆) to avoid overwhelming solvent signals in the ¹H NMR spectrum.[19] The choice of solvent can slightly influence chemical shifts.

• Dissolution and Filtration: Ensure the sample is completely dissolved in 0.6-0.7 mL of the deuterated solvent.[20] If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette to prevent distortion of the magnetic field.[18]

• NMR Tube: Use a clean, high-quality 5 mm NMR tube. Scratched or chipped tubes can negatively impact spectral quality.[18][19]

Data Presentation: A Comparative Summary

NMR Technique	2,4-Dimethoxy Isomer	3,4-Dimethoxy Isomer
¹H NMR (Aromatic)	3 distinct signals, more complex splitting	Typically 2-3 signals, often a simpler pattern
¹³C NMR (Aromatic)	6 distinct signals	4 distinct signals
HMBC	Unique correlations from each methoxy to adjacent carbons	Symmetrical correlation pattern from the two methoxy groups
NOESY	NOE between C2-OCH₃ protons and H-3	NOE between C3-OCH₃ protons and H-2; NOE between C4-OCH₃ and H-5

Visualization of Key Differentiating Correlations

The following diagrams illustrate the critical long-range and through-space correlations that distinguish the two isomers.

Caption: Key NOE correlations for isomer differentiation.

Caption: Diagnostic HMBC correlations from a methoxy group.

Conclusion: A Self-Validating Approach

By systematically applying a combination of 1D and 2D NMR techniques, researchers can confidently and accurately differentiate between 2,4- and 3,4-dimethoxy isomers. The congruence of data from ¹H and ¹³C NMR, HMBC, and NOESY experiments provides a self-validating system, ensuring the integrity of the structural assignment. This rigorous approach is indispensable in research and development where absolute structural certainty is non-negotiable.

References

• Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

• Emory University. (2023, August 29). Small molecule NMR sample preparation. [Link]

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• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• University College London. Sample Preparation. [Link]

• Chem LibreTexts. Assigning the ¹H-NMR Signals of Aromatic Ring ¹H-atoms. [Link]

• Fiveable. Para-Disubstituted Benzenes Definition. [Link]

• AIP Publishing. Proton NMR Spectra of Disubstituted Benzenes. [Link]

• Chem LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. [Link]

• Minnesota State University Moorhead. Short Summary of ¹H-NMR Interpretation. [Link]

• Leah4sci. (2020, April 10). 2D NMR- Worked Example 2 (HSQC and HMBC). YouTube. [Link]

• University of Calgary. Ch 13 - Aromatic H. [Link]

• JoVE. (2025, May 22). Video: NMR Spectroscopy of Benzene Derivatives. [Link]

• Chegg. (2024, January 26). Solved Use the structure of 1,4-dimethoxybenzene to predict. [Link]

• Moodle. NMR Spectroscopy of Benzene Derivatives. [Link]

• Indian Academy of Sciences. Proton spin-spin interactions in m-disubstituted benzenes. [Link]

• Columbia University. HSQC and HMBC. [Link]

• Oxford Instruments. Two-dimensional Experiments: Inverse Heteronuclear Correlation. [Link]

• PubMed. (2013, January 24). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. [Link]

• ResearchGate. (2019, December 13). Difference between HSQC and HMBC NMR spectroscopy?. [Link]

• Dr. B. B. Hegde First Grade College, Kundapura. Structure Elucidation By NMR In Organic Chemistry: A Practical Guide. [Link]

• University of Wisconsin-Madison. Automation on Hermes: H- C HSQCs and HMBCs. [Link]

• Scilit. Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. [Link]

• Reddit. (2017, November 4). NMR coupling, through bond or spatial? Or does it depend on type of NMR used?. [Link]

• The Royal Society of Chemistry. Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene. [Link]

• ResearchGate. (2025, August 6). (PDF) Origin of the Conformational Modulation of the (13)C NMR Chemical Shift of Methoxy Groups In Aromatic Natural Compounds. [Link]

• University of Regensburg. Chemical shifts. [Link]

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• Chem LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. [Link]

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• The University of Liverpool Repository. PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. [Link]

• PubMed Central. Theoretical NMR correlations based Structure Discussion. [Link]

• Oregon State University. ¹³C NMR Chemical Shifts. [Link]

• Journal of the American Chemical Society. EFFECTS ON THE N.M.R. SPECTRA OF THE STEREOCHEMISTRY OF 3,4-DIARYLADIPIC ESTERS AND 1,2-DIARYLCYCLOPENTANES. [Link]

• Chemistry with Caroline. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (¹H NMR). YouTube. [Link]

• University of Maryland. (2018, August 8). NOE Experiments on the Bruker 400 and 500. [Link]

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• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

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Definitive Guide: Validation of Purity for N-ethyl-2,4-dimethoxybenzylamine using LC-MS

Executive Summary

For drug development professionals and analytical chemists, the validation of N-ethyl-2,4-dimethoxybenzylamine (C₁₁H₁₇NO₂) purity is a critical control point.[1] As a secondary amine intermediate often used in the synthesis of complex pharmaceuticals (including substituted phenethylamines and nitrogen heterocycles), its purity directly impacts downstream yield and safety profiles.

While HPLC-UV has traditionally been the workhorse for aromatic amines, it frequently fails to detect non-chromophoric synthetic byproducts or distinguish between closely related regioisomers (e.g., 2,5-dimethoxy variants).[1] GC-MS offers resolution but often requires derivatization to prevent peak tailing of the secondary amine.

This guide establishes LC-MS (ESI+) as the superior methodology for this application. We provide a self-validating protocol aligned with ICH Q2(R2) guidelines, ensuring specificity, linearity, and accuracy.

Part 1: Comparative Analysis of Analytical Architectures

The choice of analytical method must be driven by the physicochemical properties of the analyte. N-ethyl-2,4-dimethoxybenzylamine possesses a basic nitrogen (

) and an electron-rich aromatic ring.[1]

Method Selection Matrix

Feature	LC-MS (Recommended)	HPLC-UV	GC-MS
Specificity	High: Mass discrimination resolves co-eluting peaks.	Medium: Relies solely on retention time and .	High: Good spectral library matching.
Sensitivity	High: ESI+ efficiently protonates the amine ( ).	Medium: Limited by extinction coefficient ( ).	Medium: Thermal degradation risk; tailing without derivatization.
Impurity Detection	Excellent: Detects non-UV active salts/reagents.	Poor: Misses aliphatic impurities (e.g., excess ethylamine).	Good: But limited to volatile impurities.
Throughput	Fast: "Dilute and shoot" capability.	Fast: Simple prep.	Slow: Often requires derivatization (e.g., TFA anhydride).

Visualizing the Decision Logic

Figure 1: Decision tree for selecting the analytical technique based on sample constraints.

Part 2: Method Development & Optimization

To validate purity effectively, the method must first be optimized for the specific chemistry of the target molecule.

Chromatographic Conditions

• Column Selection: A standard C18 column often results in peak tailing for secondary amines due to silanol interactions.

  • Recommendation:Charged Surface Hybrid (CSH) C18 or Pentafluorophenyl (PFP) . PFP columns offer superior selectivity for aromatic positional isomers (e.g., separating 2,4-dimethoxy from 3,4-dimethoxy impurities).[1]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water (Promotes ionization

    ).

  • Solvent B: 0.1% Formic Acid in Acetonitrile.

  • Why Acidic? High pH improves peak shape for amines but can suppress ESI+ signal. Modern end-capped columns allow acidic conditions with sharp peaks.

Mass Spectrometry Parameters (ESI+)

• Ionization: Electrospray Ionization (Positive Mode).

• Target Ion:

  (Calculated based on , MW ~195.26).

• Fragmentation (MS/MS) for Specificity:

  • Precursor: 196.1 m/z

  • Product Ions:

    • 167.1 m/z: Loss of ethyl group (

      cleavage).

    • 151.0 m/z: 2,4-dimethoxybenzyl cation (characteristic tropylium-like ion).

    • 121.0 m/z: Secondary fragmentation of the benzyl ring.

Part 3: Validation Protocol (ICH Q2(R2) Aligned)

This protocol validates the method for Purity (Limit Test & Quantitative) .

Experimental Workflow

Figure 2: Step-by-step validation workflow ensuring data integrity.[1]

Detailed Procedures

1. Specificity (Selectivity)

Objective: Prove the method can measure N-ethyl-2,4-dimethoxybenzylamine unequivocally in the presence of impurities.

• Protocol:

  • Inject Mobile Phase Blank.

  • Inject Synthesis Precursors: 2,4-dimethoxybenzaldehyde and Ethylamine.

  • Inject Analyte Standard (10 µg/mL).

• Acceptance Criteria:

  • No interference at the retention time of the analyte in blank/precursor injections.

  • Mass spectrum of the analyte peak must match the reference library (purity score > 90%).

2. Linearity & Range

Objective: Demonstrate proportionality between concentration and MS response.

• Protocol: Prepare 5 concentration levels ranging from 50% to 150% of the target test concentration (e.g., 5, 7.5, 10, 12.5, 15 µg/mL).

• Acceptance Criteria:

  • Correlation Coefficient (

    ) .

  • Residual plot shows no trend.

3. Accuracy (Recovery)

Objective: Confirm the method measures the "true" value.

• Protocol: Spike known amounts of pure standard into a sample matrix (or solvent if pure substance validation) at 80%, 100%, and 120% levels. Triplicate preparations for each level.

• Acceptance Criteria:

  • Mean Recovery: 98.0% – 102.0%.

  • %RSD of replicates

    .

4. Precision (Repeatability)

Objective: Verify consistency of results under the same conditions.

• Protocol: 6 independent injections of the standard at 100% concentration.

• Acceptance Criteria:

  • Retention Time %RSD

    .

  • Peak Area %RSD

    .

5. LOD / LOQ (Sensitivity)

Objective: Define the lowest detectable and quantifiable limits.

• Method: Signal-to-Noise (S/N) ratio approach.

  • LOD: Concentration where S/N

    .

  • LOQ: Concentration where S/N

    .

Part 4: Data Presentation & Acceptance Summary

Use the following table structure to report your validation results.

Validation Parameter	Acceptance Criteria	Typical Result (Simulated)	Pass/Fail
Specificity	No interfering peaks at	No peaks in blank; Precursors resolved ( )	PASS
Linearity ( )		(Range: 1–20 µg/mL)	PASS
Accuracy (Recovery)		(at 100% level)	PASS
Precision (Repeatability)	RSD	(n=6)	PASS
LOD	S/N	µg/mL	PASS
LOQ	S/N	µg/mL	PASS

Part 5: Troubleshooting & Expert Insights

• Issue: Peak Tailing.

  • Cause: Interaction between the secondary amine and residual silanols on the column.

  • Fix: Increase ionic strength (add 5mM Ammonium Formate) or switch to a "CSH" (Charged Surface Hybrid) column.

• Issue: Carryover.

  • Cause: Amines are "sticky" and adsorb to injector ports.

  • Fix: Use a needle wash of 50:50 Methanol/Water + 0.1% Formic Acid.

• Issue: Isomer Co-elution.

  • Cause: 2,4-dimethoxy and 2,5-dimethoxy isomers have identical mass.[1]

  • Fix: Optimize gradient slope (slower gradient) or use a PFP column which separates based on

    interactions.

References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation.[2]

  • Source:

• Eurachem Guide: The Fitness for Purpose of Analytical Methods.

  • Source:

• Effect of pH on LC-MS Analysis of Amines.

  • Source:

• Forensic Chemistry of Substituted N-Benzylmethoxy Phenethylamines.

  • Source:

Sources

• 1. CN102311351B - A kind of synthetic method of 2,4-dimethoxybenzylamine - Google Patents [patents.google.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]